4-(3-(Trifluoromethyl)phenoxy)piperidine

• CAS: 337912-66-0

Core Science & Biosynthesis

A Senior Application Scientist's Guide to the Synthesis of 4-(3-(Trifluoromethyl)phenoxy)piperidine

Abstract

This technical guide provides a comprehensive overview of the synthetic strategies for preparing 4-(3-(trifluoromethyl)phenoxy)piperidine, a valuable building block in contemporary medicinal chemistry. The significance of the 4-aryloxypiperidine scaffold, augmented by the strategic incorporation of a trifluoromethyl group, is rooted in its prevalence in pharmacologically active agents. This document details the primary and most industrially viable synthetic route via Nucleophilic Aromatic Substitution (SNAr), offering a deep dive into the mechanistic rationale, a step-by-step experimental protocol, and expected analytical characterization. Furthermore, alternative methodologies, including the Buchwald-Hartwig O-arylation and the Mitsunobu reaction, are critically evaluated from a process development perspective, highlighting their respective advantages and limitations. This guide is intended for researchers, chemists, and drug development professionals seeking a robust and scalable synthesis of this key intermediate.

Introduction: Strategic Importance in Drug Design

The 4-aryloxypiperidine motif is a privileged scaffold in medicinal chemistry, appearing in numerous CNS-active agents and other therapeutics. The piperidine ring provides a basic nitrogen center, which is often protonated at physiological pH, enhancing solubility and enabling key interactions with biological targets. The ether linkage to an aromatic ring introduces a rigid, lipophilic segment that can be tailored for specific receptor binding pockets.

The incorporation of a trifluoromethyl (-CF3) group onto the phenyl ring is a well-established strategy in modern drug design.[1] This small, highly electronegative moiety offers several advantages:

• Metabolic Stability: The C-F bond is exceptionally strong, making the -CF3 group resistant to oxidative metabolism by cytochrome P450 enzymes, which can increase a drug's half-life.[2]

• Enhanced Lipophilicity: The -CF3 group significantly increases the lipophilicity of a molecule, which can improve its ability to cross cellular membranes, including the blood-brain barrier.

• Modulation of pKa: As a strong electron-withdrawing group, it can lower the pKa of nearby basic centers, influencing the ionization state and pharmacokinetic profile.

• Unique Binding Interactions: Fluorine can engage in favorable dipole-dipole, hydrogen bonding, and even orthogonal multipolar interactions with protein targets that are distinct from its hydrogen-containing counterparts.

Consequently, 4-(3-(trifluoromethyl)phenoxy)piperidine serves as a critical starting material for the synthesis of complex pharmaceutical candidates, combining the structural benefits of the aryloxypiperidine core with the desirable physicochemical properties imparted by the trifluoromethyl group.

Retrosynthetic Analysis

The primary bond disconnection for the synthesis of the target molecule is the C-O ether bond. This leads to three logical synthetic strategies, each with distinct mechanistic underpinnings and practical considerations. The choice of strategy often depends on the availability and reactivity of starting materials, as well as scalability requirements.

Caption: Retrosynthetic analysis of 4-(3-(trifluoromethyl)phenoxy)piperidine.

Primary Synthetic Route: Nucleophilic Aromatic Substitution (SNAr)

From both a practical and economic standpoint, the SNAr pathway is the most robust and widely applicable method for the synthesis of this target molecule on a laboratory and industrial scale.

Mechanistic Rationale

The SNAr reaction is a two-step addition-elimination process.[3] Its success hinges on two key factors: the presence of a good leaving group (typically a halide) and strong electron-withdrawing groups on the aromatic ring. The trifluoromethyl group at the meta-position of the phenyl ring is a powerful electron-withdrawing substituent. This property is crucial as it stabilizes the transient, negatively charged intermediate, known as a Meisenheimer complex, that forms upon nucleophilic attack.[4] This stabilization significantly lowers the activation energy for the reaction, allowing it to proceed under reasonably mild conditions. 1-Fluoro-3-(trifluoromethyl)benzene is an ideal electrophile, as fluoride is an excellent leaving group in SNAr reactions due to the high electronegativity of fluorine which polarizes the C-F bond.

Experimental Workflow

The synthesis is efficiently executed in a three-step sequence: protection of the piperidine nitrogen, SNAr coupling to form the ether, and final deprotection to yield the target compound.

Caption: Workflow for the SNAr synthesis of the target molecule.

Detailed Experimental Protocol

Step 1: Synthesis of tert-butyl 4-hydroxypiperidine-1-carboxylate (N-Boc-4-hydroxypiperidine)

• To a stirred solution of 4-hydroxypiperidine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) at 0 °C, add a base like triethylamine (1.1 eq).

• Slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.05 eq) in the same solvent.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction to completion by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and separate the organic layer.

• Wash the organic layer sequentially with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product, typically as a white solid or colorless oil, which is often used without further purification.

Step 2: Synthesis of tert-butyl 4-(3-(trifluoromethyl)phenoxy)piperidine-1-carboxylate

• To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous THF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a solution of N-Boc-4-hydroxypiperidine (1.0 eq) in anhydrous THF dropwise.

  • Scientist's Note: The use of NaH, a strong non-nucleophilic base, is critical to deprotonate the hydroxyl group to form the more nucleophilic alkoxide. The reaction is exothermic and produces hydrogen gas, requiring careful addition and proper ventilation.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Add 1-fluoro-3-(trifluoromethyl)benzene (1.1 eq) to the reaction mixture.

• Heat the mixture to reflux (approx. 65 °C) and maintain for 4-6 hours, monitoring by TLC or LC-MS.[5]

• After cooling to room temperature, carefully quench the reaction by the slow addition of water.

• Extract the product into an organic solvent like ethyl acetate.

• Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel if necessary.

Step 3: Synthesis of 4-(3-(trifluoromethyl)phenoxy)piperidine (Deprotection)

• Dissolve the product from Step 2 in a suitable solvent such as DCM or 1,4-dioxane.

• Add an excess of a strong acid. A solution of 4M HCl in 1,4-dioxane or a 20-50% solution of trifluoroacetic acid (TFA) in DCM are commonly used.

• Stir the mixture at room temperature for 2-4 hours. The product hydrochloride salt will often precipitate from the solution.

• Monitor the deprotection by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure. If a solid precipitates, it can be collected by filtration and washed with a non-polar solvent like diethyl ether or hexanes.

• The resulting solid is the hydrochloride or trifluoroacetate salt of the final product. If the free base is required, the salt can be dissolved in water, basified with an aqueous base (e.g., NaOH), and extracted with an organic solvent.[6]

Data and Characterization

The following table summarizes typical results for this synthetic sequence.

Step	Product Name	Typical Yield	Physical State	Key Characterization Data (Expected)
1	tert-butyl 4-hydroxypiperidine-1-carboxylate	>95%	White Solid	¹H NMR shows characteristic signals for Boc group (~1.45 ppm, 9H) and piperidine protons.
2	tert-butyl 4-(3-(trifluoromethyl)phenoxy)piperidine-1-carboxylate	75-90%	Oil or Solid	¹H NMR shows new aromatic signals (~7.0-7.5 ppm) and disappearance of the -OH proton. ¹⁹F NMR shows a singlet around -62 ppm.
3	4-(3-(trifluoromethyl)phenoxy)piperidine	>90%	White Solid	¹H NMR shows absence of Boc signal. MS (ESI+): m/z = 260.1 [M+H]⁺.

Alternative Synthetic Strategies

While SNAr is the preferred method, certain situations may warrant alternative approaches.

Buchwald-Hartwig O-Arylation

This palladium-catalyzed cross-coupling reaction is a powerful tool for forming C-O bonds, especially when the aryl halide is less activated (e.g., a bromide or chloride) or when the SNAr reaction provides poor yields due to side reactions.[7]

• Rationale: The Buchwald-Hartwig amination and its etherification variant involve a catalytic cycle with a Pd(0)/Pd(II) couple.[8] It demonstrates excellent functional group tolerance and can be effective where traditional nucleophilic substitution fails. The choice of phosphine ligand is critical for reaction efficiency, with bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, RuPhos) often providing the best results.

• General Protocol: The reaction involves heating N-Boc-4-hydroxypiperidine with 1-bromo-3-(trifluoromethyl)benzene in the presence of a palladium catalyst (e.g., Pd₂(dba)₃), a phosphine ligand, and a base (e.g., Cs₂CO₃ or NaOtBu) in a solvent like toluene or dioxane.

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An In-Depth Technical Guide to the Physicochemical Properties of 4-(3-(trifluoromethyl)phenoxy)piperidine

Introduction: Unveiling a Core Moiety in Medicinal Chemistry

In the landscape of modern drug discovery, the piperidine scaffold remains a cornerstone of molecular design. Its prevalence in FDA-approved drugs underscores its utility as a versatile framework that can impart favorable pharmacokinetic properties. The subject of this guide, 4-(3-(trifluoromethyl)phenoxy)piperidine, is a specific derivative that combines the basic nitrogen of the piperidine ring with a lipophilic, electron-withdrawing trifluoromethylphenoxy group. This unique combination of features makes it a valuable building block for interrogating biological systems and developing novel therapeutic agents.

This document serves as a comprehensive technical resource for researchers, medicinal chemists, and drug development professionals. It moves beyond a simple recitation of data, providing in-depth analysis of the compound's key physicochemical properties, the causal relationships between its structure and function, and validated experimental protocols for its characterization. The insights and methodologies presented herein are designed to empower scientists to effectively utilize this molecule in their research endeavors.

Section 1: Chemical Identity and Molecular Architecture

A precise understanding of a molecule's identity is the foundation of all subsequent scientific investigation. 4-(3-(trifluoromethyl)phenoxy)piperidine is a solid at room temperature, characterized by the identifiers and properties summarized below.[1][2]

Identifier	Value
CAS Number	337912-66-0[2]
Molecular Formula	C₁₂H₁₄F₃NO[1][2]
Molecular Weight	245.24 g/mol [1][2][3]
Form	Solid[1][2]
SMILES	FC(F)(F)C1=CC(OC2CCNCC2)=CC=C1[1]
InChI	1S/C12H14F3NO/c13-12(14,15)9-2-1-3-11(8-9)17-10-4-6-16-7-5-10/h1-3,8,10,16H,4-7H2[1]
InChI Key	BYJVBLFZMKBFMT-UHFFFAOYSA-N[1]

The molecular architecture is defined by three key regions:

• The Piperidine Ring: A saturated heterocycle containing a secondary amine. This group is the primary determinant of the molecule's basicity.

• The Ether Linkage: A relatively stable connection between the piperidine and phenyl rings.

• The 3-(Trifluoromethyl)phenyl Group: An aromatic system substituted with a potent electron-withdrawing trifluoromethyl (CF₃) group. This moiety significantly increases lipophilicity and can influence metabolic stability and receptor interactions.

Section 2: Ionization and Lipophilicity - The Pillars of Pharmacokinetics

The interplay between a molecule's ionization state (governed by its pKa) and its lipophilicity (measured by LogP) is a critical determinant of its absorption, distribution, metabolism, and excretion (ADME) profile.

Basicity (pKa): The pH-Dependent Switch

The pKa value dictates the proportion of a molecule that is ionized at a given pH. For a basic compound like 4-(3-(trifluoromethyl)phenoxy)piperidine, the pKa refers to the equilibrium of its protonated (conjugate acid) form. This parameter is arguably the most critical for predicting in vivo behavior, as the charged state dramatically affects solubility, membrane permeability, and receptor binding.

The predicted pKa of the piperidine nitrogen is approximately 9.69.[2] This value signifies that at physiological pH (≈7.4), the molecule will exist almost exclusively in its protonated, cationic form. This has profound implications: while it enhances aqueous solubility, the positive charge will generally hinder passive diffusion across lipid membranes.

Caption: Acid-base equilibrium of 4-(3-(trifluoromethyl)phenoxy)piperidine.

Protocol: Experimental pKa Determination by Potentiometric Titration

This protocol provides a self-validating system for accurate pKa measurement.

• System Preparation & Calibration:

  • Calibrate a pH meter using at least three standard buffer solutions (e.g., pH 4.01, 7.00, 10.01) at a constant temperature (e.g., 25°C).

  • Prepare a standardized solution of a strong acid titrant (e.g., 0.1 M HCl) and a strong base titrant (e.g., 0.1 M NaOH).

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 4-(3-(trifluoromethyl)phenoxy)piperidine and dissolve it in a known volume (e.g., 50 mL) of a suitable solvent system. A co-solvent system (e.g., methanol/water) may be necessary to ensure solubility throughout the titration.

  • Include an inert electrolyte (e.g., 0.15 M KCl) to maintain constant ionic strength.

• Titration Procedure:

  • Place the solution in a jacketed beaker maintained at a constant temperature.

  • Immerse the calibrated pH electrode and a magnetic stirrer into the solution.

  • Titrate the solution with the standardized HCl solution in small, precise increments (e.g., 0.02 mL). Record the pH value after each addition, allowing the reading to stabilize.

  • Continue the titration well past the equivalence point.

  • Perform a blank titration using the solvent system without the analyte to correct for solvent effects.

• Data Analysis:

  • Plot the pH versus the volume of titrant added. The equivalence point is identified from the inflection point of the first derivative of the titration curve.

  • The pKa is the pH value at the half-equivalence point.

  • For higher accuracy, use specialized software (e.g., Hyperquad) to perform a non-linear regression analysis of the titration curve to refine the pKa value.

Lipophilicity (LogP): Gauging Membrane Affinity

The partition coefficient (P) is the ratio of the concentration of a compound in a nonpolar solvent (typically n-octanol) to its concentration in an aqueous solvent (water) at equilibrium. LogP is the base-10 logarithm of this ratio. It is a critical measure of a molecule's lipophilicity and its ability to cross biological membranes.

Caption: Workflow for LogP determination via the Shake-Flask method.

Protocol: LogP Determination by the Shake-Flask Method (OECD Guideline 107)

This method is the gold standard for experimental LogP determination.

• Reagent Preparation:

  • Prepare mutually saturated solvents by shaking high-purity n-octanol and water together for 24 hours at the experimental temperature, then allowing the layers to separate.

  • Prepare a stock solution of 4-(3-(trifluoromethyl)phenoxy)piperidine in the saturated n-octanol. The concentration should be chosen to be within the linear range of the analytical method.

• Partitioning:

  • In a suitable vessel (e.g., a centrifuge tube), combine a precise volume of the stock solution with a precise volume of the saturated water. The volume ratio should be adjusted based on the expected LogP.

  • Seal the vessel and shake it at a constant temperature until equilibrium is reached (typically 24 hours).

• Phase Separation:

  • Centrifuge the vessel at high speed to ensure complete separation of the two phases.

• Quantification:

  • Carefully withdraw an aliquot from each phase, avoiding any cross-contamination.

  • Determine the concentration of the analyte in each phase using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). A calibration curve must be generated for accurate quantification.

• Calculation:

  • The partition coefficient, P, is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

  • LogP is the base-10 logarithm of P. The experiment should be performed in triplicate to ensure reproducibility.

Section 3: Solubility - A Prerequisite for Biological Activity

For a compound to be orally bioavailable, it must first dissolve in the gastrointestinal fluids. Poor solubility is a major hurdle in drug development. The structure of 4-(3-(trifluoromethyl)phenoxy)piperidine, with its large, lipophilic aromatic portion, suggests that its aqueous solubility will be low, particularly for the free base form. Solubility is expected to be significantly higher in organic solvents like dimethyl sulfoxide (DMSO) and ethanol.

Protocol: Kinetic Solubility Determination by Nephelometry

This high-throughput assay is commonly used in early drug discovery to assess the solubility of compounds from DMSO stocks.

• Materials:

  • 10 mM stock solution of the compound in 100% DMSO.

  • Aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4).

  • 96-well microplates.

  • A plate-reading nephelometer or a UV-Vis spectrophotometer.

• Procedure:

  • Dispense the aqueous buffer into the wells of the microplate.

  • Using a liquid handling robot or a multichannel pipette, add a small volume (e.g., 1-2 µL) of the DMSO stock solution directly into the buffer to achieve the desired final concentration range (e.g., 1-200 µM). The final DMSO concentration should be kept low (≤1%) to minimize its effect on solubility.

  • Seal the plate and shake for a set period (e.g., 1-2 hours) at a controlled temperature.

• Measurement:

  • Measure the turbidity (light scattering) of each well using a nephelometer. The point at which a sharp increase in turbidity is observed indicates the concentration at which the compound has precipitated. This is the kinetic solubility limit.

  • Alternatively, after centrifugation to pellet the precipitate, the concentration of the soluble compound in the supernatant can be measured by HPLC-UV.

Section 4: Structural and Thermal Properties

Spectroscopic Characterization

While a full experimental dataset is not publicly available, the expected spectroscopic features can be predicted based on the structure. These methods are essential for confirming the identity and purity of any synthesized batch.

• ¹H NMR: The spectrum would show complex multiplets for the piperidine protons (typically in the 1.5-3.5 ppm range), a signal for the N-H proton (which may be broad and its chemical shift concentration-dependent), and distinct signals in the aromatic region (7.0-8.0 ppm) corresponding to the protons on the trifluoromethylphenyl ring.

• ¹³C NMR: The spectrum would display signals for the aliphatic carbons of the piperidine ring and the aromatic carbons, with the CF₃-substituted carbon showing a characteristic quartet due to C-F coupling.

• ¹⁹F NMR: A single, sharp signal would be expected for the three equivalent fluorine atoms of the CF₃ group. This is a highly sensitive and unambiguous method for confirming the presence of this moiety.

• Mass Spectrometry (MS): In electrospray ionization (ESI) positive mode, the primary ion observed would be the protonated molecule [M+H]⁺ at an m/z of approximately 246.25.

Physical and Thermal Properties

These properties are important for handling, formulation, and storage.

Property	Predicted Value	Source
Boiling Point	290.7 ± 40.0 °C	[2]
Density	1.193 ± 0.06 g/cm³	[2]

Section 5: Synthesis and Chemical Reactivity

A plausible and efficient synthesis of 4-(3-(trifluoromethyl)phenoxy)piperidine involves a Williamson ether synthesis, a classic and reliable method for forming ether linkages.

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An In-depth Technical Guide to 4-(3-(Trifluoromethyl)phenoxy)piperidine: A Key Scaffold in Modern Drug Discovery

This guide provides a comprehensive technical overview of 4-(3-(trifluoromethyl)phenoxy)piperidine, a heterocyclic compound of significant interest to researchers and professionals in medicinal chemistry and drug development. We will delve into its chemical structure, physicochemical properties, a robust synthetic pathway, and its strategic applications, grounding the discussion in the principles of modern pharmaceutical science.

Introduction: Strategic Importance in Medicinal Chemistry

4-(3-(Trifluoromethyl)phenoxy)piperidine is a bifunctional molecular scaffold that combines two privileged structures in drug design: the piperidine ring and the trifluoromethyl-substituted phenyl group. The piperidine moiety, a saturated six-membered nitrogen-containing heterocycle, is a ubiquitous feature in numerous approved drugs, where it often serves to increase solubility, modulate pKa, and provide a vector for interacting with biological targets.[1]

Simultaneously, the trifluoromethyl (CF₃) group has become a cornerstone of modern medicinal chemistry.[2] Its incorporation into a molecular framework is a well-established strategy to enhance metabolic stability by blocking sites of oxidative metabolism, increase lipophilicity to improve membrane permeability, and modulate electronic properties to enhance binding affinity with target proteins.[3][4][5] The strategic placement of the CF₃ group at the meta-position of the phenoxy ring offers a unique electronic and steric profile for structure-activity relationship (SAR) exploration. This guide will explore the synthesis and properties of this valuable building block.

Chemical Identity and Structure

The unambiguous identification of a chemical entity is paramount for reproducible scientific work. The key identifiers and structural information for 4-(3-(trifluoromethyl)phenoxy)piperidine are summarized below.

Table 1: Compound Identifiers and Molecular Properties

Identifier	Value	Source
IUPAC Name	4-[3-(Trifluoromethyl)phenoxy]piperidine	N/A
CAS Number	337912-66-0	[6]
Molecular Formula	C₁₂H₁₄F₃NO
Molecular Weight	245.24 g/mol
Canonical SMILES	C1CNCCC1OC2=CC(=CC=C2)C(F)(F)F	N/A

| InChI Key | BYJVBLFZMKBFMT-UHFFFAOYSA-N | |

Figure 1: Chemical Structure Diagram

Physicochemical Properties

The physicochemical properties of a compound dictate its behavior in both chemical reactions and biological systems. While extensive experimental data for this specific intermediate is not widely published, reliable predicted values provide valuable guidance for its handling and application.

Table 2: Predicted Physicochemical Properties

Property	Predicted Value	Source
Boiling Point	290.7 ± 40.0 °C (at 760 mmHg)	[6]
Density	1.193 ± 0.06 g/cm³	[6]
pKa	9.69 ± 0.10 (Most Basic)	[6]

| Physical Form | Solid | |

These predictions suggest a high-boiling, solid compound with a basicity typical of a secondary piperidine amine, making it amenable to standard purification techniques like crystallization and column chromatography.

Synthesis and Purification

The most logical and industrially scalable route to 4-(3-(trifluoromethyl)phenoxy)piperidine is via the Williamson ether synthesis .[7][8] This classic Sₙ2 reaction involves the nucleophilic attack of a phenoxide on an electrophilic alkyl halide or sulfonate.[9][10] To prevent side reactions, such as N-alkylation of the piperidine, the nitrogen atom must first be protected, typically with a tert-butyloxycarbonyl (Boc) group, which can be readily removed under acidic conditions.

Figure 2: Synthetic Workflow Diagram

Detailed Experimental Protocol (Representative)

Step 1: Activation of N-Boc-4-hydroxypiperidine

• Rationale: The hydroxyl group is a poor leaving group. It must be converted into a better one, such as a tosylate, to facilitate the Sₙ2 reaction.

• Procedure: To a stirred solution of N-Boc-4-hydroxypiperidine (1.0 eq.) in pyridine at 0 °C, add p-toluenesulfonyl chloride (TsCl, 1.1 eq.) portion-wise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours until TLC analysis indicates complete consumption of the starting material.

• Work-up involves quenching with water, extraction with a suitable organic solvent (e.g., ethyl acetate), washing with dilute HCl (to remove pyridine) and brine, drying over anhydrous sodium sulfate, and concentrating under reduced pressure to yield N-Boc-4-tosyloxypiperidine.

Step 2: Williamson Ether Synthesis

• Rationale: A strong base is required to deprotonate the phenol, forming the nucleophilic phenoxide. Sodium hydride (NaH) is highly effective, though a milder base like potassium carbonate (K₂CO₃) can also be used, often requiring higher temperatures. Dimethylformamide (DMF) is an excellent polar aprotic solvent for Sₙ2 reactions.

• Procedure: To a stirred suspension of NaH (1.2 eq., 60% dispersion in mineral oil) in anhydrous DMF at 0 °C, add a solution of 3-(trifluoromethyl)phenol (1.1 eq.) in DMF dropwise.

• Stir the mixture for 30 minutes at 0 °C, then add a solution of N-Boc-4-tosyloxypiperidine (1.0 eq.) from Step 1 in DMF.

• Allow the reaction to warm to room temperature or heat gently (e.g., 60-80 °C) and stir for 4-12 hours until the reaction is complete by TLC.

• Work-up involves carefully quenching with saturated ammonium chloride solution, extraction with ethyl acetate, washing with water and brine, drying, and concentrating. The crude product is then purified by flash column chromatography (silica gel, hexane/ethyl acetate gradient).

Step 3: Boc Deprotection

• Rationale: The final step is the removal of the Boc protecting group to liberate the secondary amine. This is achieved under strong acidic conditions. Trifluoroacetic acid (TFA) is effective and volatile, simplifying product isolation.

• Procedure: Dissolve the purified product from Step 2 in dichloromethane (DCM). Add an excess of TFA (e.g., 5-10 equivalents) and stir at room temperature for 1-2 hours.

• Monitor the reaction by TLC. Upon completion, concentrate the mixture under reduced pressure.

• The resulting TFA salt can be neutralized by dissolving in DCM and washing with a saturated sodium bicarbonate solution. The organic layer is then dried and concentrated to yield the final product, 4-(3-(trifluoromethyl)phenoxy)piperidine.

Theoretical and Expected Analytical Data

Table 3: Expected Spectroscopic Data

Technique	Expected Observations
¹H NMR	Aromatic Region (δ 7.0-7.5 ppm): 4 protons exhibiting complex splitting patterns consistent with a 1,3-disubstituted benzene ring. Piperidine Region (δ 1.5-3.2 ppm): Multiple broad or multiplet signals integrating to 8 protons. The proton at C4 (CH-O) would be downfield (δ ~4.3-4.5 ppm). Amine Proton (δ 1.5-2.5 ppm, variable): 1 proton, often broad and may exchange with D₂O.
¹³C NMR	Aromatic Carbons: ~6 signals, including a quaternary carbon attached to the CF₃ group (q, JC-F ≈ 30-35 Hz) and the CF₃ carbon itself (q, JC-F ≈ 270-280 Hz). Piperidine Carbons: 3 distinct signals for C4, C2/C6, and C3/C5. The C4 carbon attached to oxygen would be the most downfield (~δ 70-75 ppm).

| Mass Spec (ESI+) | [M+H]⁺: Expected at m/z = 246.11, corresponding to the protonated molecular ion (C₁₂H₁₅F₃NO⁺). |

Applications in Drug Development

The true value of 4-(3-(trifluoromethyl)phenoxy)piperidine lies in its application as a versatile scaffold for building libraries of more complex molecules for drug screening. The secondary amine of the piperidine ring serves as a key handle for diversification.

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An In-depth Technical Guide to the Safe Handling and Application of 4-(3-(trifluoromethyl)phenoxy)piperidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safe handling, synthesis, and potential applications of 4-(3-(trifluoromethyl)phenoxy)piperidine, a key building block in modern medicinal chemistry. By integrating data from safety data sheets (SDS), peer-reviewed literature, and established laboratory protocols, this document aims to equip researchers and drug development professionals with the necessary knowledge to mitigate risks and leverage the unique properties of this compound. The guide delves into the toxicological profile, appropriate personal protective equipment (PPE), emergency procedures, and detailed experimental protocols. Furthermore, it explores the rationale behind its use in drug design, stemming from the synergistic effects of the piperidine scaffold and the trifluoromethyl group on pharmacokinetic and pharmacodynamic properties.

Introduction: The Significance of 4-(3-(trifluoromethyl)phenoxy)piperidine in Medicinal Chemistry

The confluence of a piperidine ring and a trifluoromethylated phenoxy moiety in 4-(3-(trifluoromethyl)phenoxy)piperidine creates a molecule of significant interest in drug discovery. The piperidine scaffold is a ubiquitous structural motif in a vast array of pharmaceuticals, valued for its ability to impart aqueous solubility and serve as a versatile handle for molecular modifications. The trifluoromethyl group, on the other hand, is a powerful tool for enhancing metabolic stability, increasing lipophilicity, and modulating the electronic properties of a molecule, often leading to improved target affinity and pharmacokinetic profiles. The strategic combination of these two fragments in 4-(3-(trifluoromethyl)phenoxy)piperidine makes it a valuable intermediate for the synthesis of novel therapeutic agents, particularly those targeting the central nervous system.[1][2] This guide will provide the foundational knowledge to safely and effectively utilize this potent chemical entity.

Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards associated with 4-(3-(trifluoromethyl)phenoxy)piperidine is paramount for its safe handling. While a specific, comprehensive toxicological profile for this compound is not extensively published, a robust risk assessment can be conducted by examining the hazards of its constituent parts and data from closely related analogs.

Summary of Known Hazards

Based on the available Safety Data Sheet (SDS) for 4-[3-(Trifluoromethyl)phenoxy]piperidine, the primary hazard is its acute oral toxicity. The SDS from Sigma-Aldrich classifies the compound as Acute Toxicity 3, Oral , with the hazard statement H301: Toxic if swallowed . This classification necessitates stringent handling procedures to prevent ingestion.

Further hazard information can be inferred from the SDS of the parent compound, piperidine, and a closely related analog, 4-(3-fluorophenoxy)piperidine hydrochloride. Piperidine is known to be a flammable liquid and is toxic by inhalation, in contact with skin, and if swallowed. It also causes severe skin burns and eye damage.[3][4] The hydrochloride salt of the fluoro-analog is harmful if swallowed and causes skin and eye irritation.[5]

Table 1: Hazard Classification Summary

Hazard Class	Classification	Source
Acute Toxicity, Oral	Category 3
Skin Corrosion/Irritation	Potential Irritant	[3][5]
Serious Eye Damage/Irritation	Potential Irritant	[3][5]
Acute Toxicity, Dermal	Potential Hazard	[3]
Acute Toxicity, Inhalation	Potential Hazard	[3][6]

Note: Hazards other than acute oral toxicity are inferred from related compounds and should be considered potential risks.

The Trifluoromethyl Moiety: Stability and Decomposition Considerations

The trifluoromethyl group is generally considered to be metabolically stable. However, under certain conditions, such as high temperatures, decomposition can occur. The thermal decomposition of trifluoromethylated aromatic compounds can potentially release hazardous substances like hydrogen fluoride (HF). While specific data for 4-(3-(trifluoromethyl)phenoxy)piperidine is unavailable, it is a prudent practice to avoid high temperatures and to work in a well-ventilated area, especially when performing reactions at elevated temperatures.

Safe Handling and Storage Protocols

A multi-layered approach to safety, encompassing engineering controls, administrative controls, and personal protective equipment (PPE), is essential when working with 4-(3-(trifluoromethyl)phenoxy)piperidine.

Engineering Controls

• Fume Hood: All manipulations of the solid compound and its solutions must be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.

• Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are rapidly diluted and removed.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory. The following table outlines the recommended PPE based on the known and potential hazards.

Table 2: Recommended Personal Protective Equipment (PPE)

Body Part	Equipment	Standard	Rationale
Hands	Chemical-resistant gloves (e.g., Nitrile)	EN 374	Protection against skin contact.[3]
Eyes	Safety glasses with side shields or goggles	ANSI Z87.1	Protection from splashes and dust.[7]
Body	Laboratory coat	To prevent contamination of personal clothing.
Respiratory	N95 respirator or higher	NIOSH approved	Recommended for handling powders to prevent inhalation.

Storage Requirements

Proper storage is crucial to maintain the integrity of the compound and prevent accidental exposure.

• Container: Store in a tightly sealed, properly labeled container.

• Environment: Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4]

• Access: Store in a secure location with restricted access.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures

• Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Immediately call a POISON CENTER or doctor/physician.[3]

• Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water/shower for at least 15 minutes. Seek medical attention if irritation persists.[7]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.[3]

• Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[7]

Spill Response

• Small Spills: Carefully sweep up the solid material, avoiding dust generation. Place in a sealed container for disposal. Clean the spill area with a suitable solvent and then wash with soap and water.

• Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Contain the spill and prevent it from entering drains. Collect the material and place it in a labeled container for disposal by a licensed professional waste disposal service.

Synthesis and Reactivity: A Practical Perspective

The synthesis of 4-(3-(trifluoromethyl)phenoxy)piperidine is most commonly achieved via a Williamson ether synthesis. This well-established reaction provides a reliable route to the target molecule.

Representative Synthetic Protocol: Williamson Ether Synthesis

This protocol is a representative example and should be adapted and optimized based on laboratory-specific conditions and safety assessments.

Reaction Scheme:

A representative two-step synthesis of the target compound.

Materials:

• 3-(Trifluoromethyl)phenol

• N-Boc-4-hydroxypiperidine

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Step-by-Step Methodology:

• Alkoxide Formation: To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon), add a solution of 3-(trifluoromethyl)phenol (1.0 equivalent) in anhydrous THF dropwise at 0 °C.

• Reaction with Piperidine Derivative: After the evolution of hydrogen gas ceases, add a solution of N-Boc-4-hydroxypiperidine (1.1 equivalents) in anhydrous THF.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Carefully quench the reaction by the slow addition of water at 0 °C. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification (Step 1): Purify the crude product by flash column chromatography on silica gel to obtain N-Boc-4-(3-(trifluoromethyl)phenoxy)piperidine.

• Deprotection: Dissolve the purified N-Boc protected intermediate in dichloromethane. Add trifluoroacetic acid (5-10 equivalents) and stir at room temperature for 1-2 hours.

• Work-up (Step 2): Concentrate the reaction mixture under reduced pressure. Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution until the aqueous layer is basic. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield 4-(3-(trifluoromethyl)phenoxy)piperidine.

Causality in Experimental Choices

• Use of a Protecting Group: The Boc (tert-butyloxycarbonyl) group is used to protect the piperidine nitrogen. This prevents the secondary amine from acting as a nucleophile and competing in the Williamson ether synthesis.[8]

• Choice of Base: Sodium hydride is a strong, non-nucleophilic base, ideal for deprotonating the phenol to form the reactive alkoxide without competing side reactions.[9]

• Solvent Selection: Anhydrous THF is a suitable aprotic solvent that dissolves the reactants and does not interfere with the reaction.

• Deprotection Conditions: Trifluoroacetic acid is a strong acid that effectively removes the acid-labile Boc protecting group under mild conditions.

Logical Frameworks for Safe Laboratory Operations

To ensure a consistently safe working environment, it is crucial to embed safety protocols within logical workflows.

Workflow for Handling Highly Potent Compounds

A systematic workflow for handling potent chemical agents.

Decision Tree for Emergency Response

A decision-making framework for laboratory emergencies.

Conclusion

4-(3-(trifluoromethyl)phenoxy)piperidine is a compound with significant potential in the field of drug discovery. Its safe and effective use hinges on a comprehensive understanding of its hazard profile, the implementation of robust safety protocols, and a thorough knowledge of its chemical reactivity. By adhering to the guidelines outlined in this technical guide, researchers can confidently and responsibly harness the capabilities of this valuable chemical intermediate, paving the way for the development of novel and impactful therapeutics.

References

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• Google Patents. (n.d.). RU2412169C2 - 4-[(3-fluorophenoxy)phenylmethyl]piperidine methanesulphonate: use, synthesis method and pharmaceutical compositions.

• Penta. (2024). Piperidine - SAFETY DATA SHEET. Retrieved from [Link]

• NICNAS. (2016). Piperidine: Human health tier II assessment. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals. Retrieved from [Link]

• Fisher Scientific. (2024). SAFETY DATA SHEET: 4-[4-(Trifluoromethoxy)phenoxy]piperidine. Retrieved from [Link]

• PubChem. (n.d.). 4-(3-Chloro-4-(trifluoromethyl)phenoxy)piperidine. Retrieved from [Link]

• Krapcho, A. P. (2007).

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

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Protocols & Analytical Methods

analytical methods for 4-(3-(trifluoromethyl)phenoxy)piperidine characterization

An In-Depth Guide to the Analytical Characterization of 4-(3-(trifluoromethyl)phenoxy)piperidine

Authored by: A Senior Application Scientist

Introduction

4-(3-(trifluoromethyl)phenoxy)piperidine is a heterocyclic organic compound featuring a piperidine ring linked via an ether bond to a trifluoromethyl-substituted phenyl group. This molecular architecture is of significant interest to researchers in medicinal chemistry and drug development, as the piperidine scaffold is a common motif in numerous biologically active compounds and approved pharmaceuticals. The trifluoromethyl group is frequently incorporated into drug candidates to enhance metabolic stability, binding affinity, and lipophilicity.[1][2]

Given its role as a critical intermediate or a potential active pharmaceutical ingredient (API), ensuring the identity, purity, and stability of 4-(3-(trifluoromethyl)phenoxy)piperidine is paramount. A robust and comprehensive analytical strategy is essential for quality control, regulatory compliance, and guaranteeing the reproducibility of scientific results.[][4] This guide provides a detailed overview of the principal analytical methodologies for the thorough characterization of this compound, intended for researchers, scientists, and drug development professionals. The protocols described herein are designed as self-validating systems, grounded in established analytical principles for related molecular structures.

Physicochemical Properties

A foundational understanding of the compound's physical and chemical properties is essential before commencing any analytical work. These properties influence the selection of appropriate solvents, chromatographic conditions, and sample handling procedures.

Property	Value	Source
Molecular Formula	C₁₂H₁₄F₃NO	[5][6]
Molecular Weight	245.24 g/mol	[5][6]
Appearance	Solid	[5][6]
Boiling Point (Predicted)	290.7 ± 40.0 °C	[5]
Density (Predicted)	1.193 ± 0.06 g/cm³	[5]
pKa (Predicted)	9.69 ± 0.10	[5]
InChI Key	BYJVBLFZMKBFMT-UHFFFAOYSA-N
SMILES	FC(F)(F)C1=CC(OC2CCNCC2)=CC=C1	[6]

Analytical Workflow Overview

A multi-technique approach is required for the unambiguous characterization of 4-(3-(trifluoromethyl)phenoxy)piperidine. The workflow ensures orthogonal validation, where different techniques provide complementary information, leading to a comprehensive quality assessment.

Caption: Chemical structure of 4-(3-(trifluoromethyl)phenoxy)piperidine.

Conclusion

The comprehensive characterization of 4-(3-(trifluoromethyl)phenoxy)piperidine necessitates an integrated analytical approach. The combination of chromatographic techniques like HPLC and GC-MS provides robust data on purity and impurity profiles, while spectroscopic methods including NMR and FT-IR deliver unambiguous structural confirmation. By employing this suite of orthogonal techniques, researchers and drug development professionals can ensure the quality, identity, and integrity of this important chemical entity, thereby supporting successful outcomes in research and development.

References

• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd.
• United Nations Office on Drugs and Crime. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. UNODC.
• Zaware, B. H., et al. (2017). Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochloride. Der Pharma Chemica, 9(7), 91-93.
• PubChem. (n.d.). 4-(3-Chloro-4-(trifluoromethyl)phenoxy)piperidine. National Center for Biotechnology Information.
• ChemicalBook. (n.d.). 4-[3-(TRIFLUOROMETHYL)PHENOXY]PIPERIDINE | 337912-66-0.

• ResearchGate. (2015). Study of the Gas-Phase Intramolecular Aryltrifluoromethylation of Phenyl(Trifluoromethyl)Iodonium by ESI-MS/MS. Retrieved from [Link]

• Acta Poloniae Pharmaceutica. (2002). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL.

• TDI-Brooks. (n.d.). QUANTITATIVE DETERMINATION OF AROMATIC HYDROCARBONS USING SELECTED ION MONITORING GAS CHROMATOGRAPHY/MASS SPECTROMETRY. Retrieved from [Link]

• MDPI. (2023). X-ray Diffraction, Spectroscopy, Optical Properties, NPA, NBO, FMO, and Hirshfeld Surface Analyses of Two Newly Synthesized Piperidinium Ionic Liquids. Molecules, 28(22), 7609.
• Zhou, G., et al. (2022). Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride.
• Der Pharma Chemica. (2016).
• Acta Scientific. (2018). Impurity Profile Validations of API- Challenges for GMP Inspection-Part 1.
• ResearchGate. (2017).

• JEOL. (n.d.). Detection of molecular ions of fluorine compounds by GC/FI-TOFMS. Retrieved from [Link]

• International Journal of Pharmaceutical and Biological Science Archive. (2023). Impurity Profiling of Active Pharmaceutical Ingredients (APIs).
• Journal of Chemical and Pharmaceutical Research. (2011).
• MDPI. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 28(23), 7793.

• National Institute of Standards and Technology. (n.d.). Piperidine. NIST Chemistry WebBook. Retrieved from [Link]

• PYG Lifesciences. (2024). How API Intermediate Manufacturers Ensures Impurity Profiling and Quality Assurance.
• Rapid Communications in Mass Spectrometry. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. 32(15), 1237-1246.
• Journal of Wood Chemistry and Technology. (2019). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.
• MDPI. (2019). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Molecules, 24(18), 3290.

Sources

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• 4. ijpsjournal.com [ijpsjournal.com]
• 5. 4-[3-(TRIFLUOROMETHYL)PHENOXY]PIPERIDINE | 337912-66-0 [chemicalbook.com]
• 6. 4-[3-(Trifluoromethyl)phenoxy]piperidine | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols for the Development of Cell-Based Assays with 4-(3-(trifluoromethyl)phenoxy)piperidine

Introduction

The confluence of a piperidine scaffold and a trifluoromethyl group in a single small molecule, such as 4-(3-(trifluoromethyl)phenoxy)piperidine, presents a compelling starting point for drug discovery endeavors. The piperidine moiety is a cornerstone of medicinal chemistry, found in numerous approved drugs, while the trifluoromethyl group is known to enhance metabolic stability, lipophilicity, and binding affinity.[1][2] This unique combination suggests potential bioactivity but often, as is the case with novel chemical entities, the precise molecular target is unknown.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on how to systematically approach the development of cell-based assays for 4-(3-(trifluoromethyl)phenoxy)piperidine. In the absence of a known target, we will employ a phenotypic-driven approach, starting with broad assessments of cellular viability and progressing to high-content analysis to generate a "phenotypic fingerprint." This fingerprint will then guide subsequent investigations to deconvolute the mechanism of action and identify the molecular target(s). This strategy is designed to be a self-validating system, where each phase of experimentation informs the next, ensuring a logical and efficient progression from a bioactive compound to a potential drug lead with a well-defined mechanism.

Phase 1: Foundational Viability and Cytotoxicity Assays

The initial step in characterizing any new compound is to determine its effect on cell viability and to establish a therapeutic window. These foundational assays are crucial for determining the appropriate concentration range for subsequent, more complex experiments and for identifying any overt cytotoxic effects. We will describe two widely used methods: a colorimetric assay (MTT) and a luminescent assay (CellTiter-Glo®).

Rationale for Foundational Assays

The choice of viability assay can influence the interpretation of a compound's activity. The MTT assay measures the metabolic activity of cells, specifically the activity of mitochondrial dehydrogenases.[3] In contrast, the CellTiter-Glo® assay quantifies the amount of ATP present, which is a direct indicator of metabolically active cells.[2][4] Running both types of assays can provide a more complete picture of the compound's effect on cellular health. For instance, a compound that inhibits mitochondrial function without immediately killing the cell might show a strong effect in the MTT assay but a weaker or delayed effect in the CellTiter-Glo® assay.

Experimental Protocols

Given that piperidine derivatives have shown promise in oncology and neuroscience, a logical starting point is to use a panel of well-characterized cell lines from these fields.[5][6] For this initial phase, we recommend:

• A549: A human lung carcinoma cell line.

• MCF-7: A human breast adenocarcinoma cell line.

• SH-SY5Y: A human neuroblastoma cell line.

• BEAS-2B: A non-cancerous human bronchial epithelial cell line to serve as a control for general cytotoxicity.

This protocol is adapted from standard methodologies for assessing cell viability based on mitochondrial function.[7]

Materials:

• Selected cell lines

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• 4-(3-(trifluoromethyl)phenoxy)piperidine (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well clear flat-bottom plates

• Multichannel pipette

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 5,000-10,000 cells per well in 100 µL of complete medium in a 96-well plate.

  • Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of 4-(3-(trifluoromethyl)phenoxy)piperidine in complete medium. A typical starting range is from 0.01 µM to 100 µM.

  • Remove the old medium from the wells and add 100 µL of the medium containing the compound. Include vehicle control (DMSO) and untreated control wells.

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization:

  • Add 100 µL of solubilization solution to each well.

  • Mix thoroughly by gentle pipetting or on a plate shaker to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance at 570 nm.

This protocol is based on the manufacturer's instructions from Promega and measures ATP levels as an indicator of cell viability.[2]

Materials:

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

• Selected cell lines

• Complete culture medium

• 4-(3-(trifluoromethyl)phenoxy)piperidine (stock solution in DMSO)

• 96-well opaque-walled plates

• Luminometer

Procedure:

• Cell Seeding and Compound Treatment:

  • Follow steps 1 and 2 from the MTT protocol, but use opaque-walled plates suitable for luminescence measurements.

• Assay Reagent Preparation:

  • Thaw the CellTiter-Glo® Buffer and reconstitute the CellTiter-Glo® Substrate to form the CellTiter-Glo® Reagent, according to the manufacturer's instructions.

• Lysis and Luminescence Generation:

  • Equilibrate the plate and its contents to room temperature for approximately 30 minutes.

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

• Signal Stabilization and Measurement:

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a luminometer.

Data Analysis and Interpretation

For both assays, the data should be normalized to the vehicle-treated controls. The results can be plotted as percent viability versus compound concentration. From this dose-response curve, the IC50 (half-maximal inhibitory concentration) can be calculated using a non-linear regression model.

Parameter	MTT Assay	CellTiter-Glo® Assay
Principle	Measures mitochondrial dehydrogenase activity	Measures intracellular ATP levels
Detection	Colorimetric (Absorbance)	Luminescent
Advantages	Inexpensive, well-established	High sensitivity, simple "add-mix-measure" protocol
Considerations	Can be affected by compounds that alter mitochondrial respiration	Can be affected by compounds that interfere with luciferase

Phase 2: High-Content Phenotypic Screening

Once the cytotoxic profile of 4-(3-(trifluoromethyl)phenoxy)piperidine is established, the next phase is to investigate its sub-lethal effects on cellular morphology and function. High-content screening (HCS) is a powerful approach that combines automated microscopy with sophisticated image analysis to quantify multiple phenotypic parameters simultaneously.[8]

Rationale for High-Content Screening

HCS allows for an unbiased assessment of a compound's effects on the cell. By staining various cellular components, we can generate a detailed "phenotypic fingerprint" that can provide clues about the compound's mechanism of action. For example, changes in nuclear size and shape could suggest an effect on the cell cycle or DNA damage, while alterations in mitochondrial morphology might point towards an impact on cellular metabolism.

Caption: High-Content Screening Workflow.

Experimental Protocol: Multiparametric Phenotypic Assay

Materials:

• Selected cell lines (e.g., A549, MCF-7, SH-SY5Y, BEAS-2B)

• 384-well black, clear-bottom imaging plates

• 4-(3-(trifluoromethyl)phenoxy)piperidine

• Hoechst 33342 (for staining the nucleus)

• CellMask™ Green Stain (for staining the cytoplasm)

• MitoTracker™ Red CMXRos (for staining mitochondria)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• High-content imaging system

Procedure:

• Cell Seeding:

  • Seed 1,000-2,000 cells per well in a 384-well imaging plate.

  • Incubate for 24 hours.

• Compound Treatment:

  • Treat cells with a range of concentrations of 4-(3-(trifluoromethyl)phenoxy)piperidine, typically below the IC50 value determined in Phase 1. Include appropriate controls.

  • Incubate for 24-48 hours.

• Staining:

  • If using live-cell compatible dyes, add them to the wells and incubate according to the manufacturer's instructions.

  • Alternatively, fix and permeabilize the cells before staining.

• Image Acquisition:

  • Acquire images using a high-content imaging system, capturing multiple fields of view per well and using appropriate filter sets for each fluorescent dye.

• Image Analysis:

  • Use image analysis software to segment the images and identify individual cells and their subcellular compartments (nuclei, cytoplasm, mitochondria).

  • Extract a wide range of quantitative features for each cell, such as:

    • Nuclear features: Area, intensity, roundness, texture.

    • Cytoplasmic features: Area, intensity, texture.

    • Mitochondrial features: Total intensity, texture, number of mitochondrial puncta.

    • Cell features: Cell count, cell shape.

Data Analysis and Interpretation

The multiparametric data generated from HCS can be analyzed using various statistical and machine learning methods. The goal is to identify which features are significantly altered by the compound treatment. This can be visualized using heatmaps or spider plots to create a "phenotypic fingerprint." This fingerprint can be compared to those of reference compounds with known mechanisms of action to generate hypotheses about the biological processes being affected.

Phase 3: Target Deconvolution and Validation

The phenotypic fingerprint from Phase 2 provides valuable clues but does not definitively identify the molecular target. The next phase focuses on strategies to pinpoint the protein(s) that 4-(3-(trifluoromethyl)phenoxy)piperidine interacts with to elicit its effects.

Rationale for Target Deconvolution

Identifying the molecular target is crucial for several reasons: it provides a deeper understanding of the compound's mechanism of action, enables structure-activity relationship (SAR) studies for lead optimization, and helps in predicting potential on-target and off-target toxicities.[9][10]

Caption: Target Deconvolution and Validation Workflow.

Proposed Strategies and Protocols

• Database Mining: Compare the phenotypic fingerprint of 4-(3-(trifluoromethyl)phenoxy)piperidine with publicly available databases of reference compounds (e.g., the Library of Integrated Network-based Cellular Signatures - LINCS). Matches with compounds that have known targets can suggest potential targets for your compound.

• In Silico Docking: If a particular protein family is suspected based on the phenotype (e.g., GPCRs if calcium signaling changes are observed), computational docking studies can be performed to predict the binding of 4-(3-(trifluoromethyl)phenoxy)piperidine to the structures of these proteins.

Given the prevalence of piperidine-containing compounds as modulators of G-protein coupled receptors (GPCRs) and kinases, it is prudent to screen 4-(3-(trifluoromethyl)phenoxy)piperidine against panels of these targets.[5][11][12][13] Many contract research organizations (CROs) offer these screening services.

• GPCR Screening:

  • Assay Principle: A common method is a calcium flux assay, where cells expressing a specific GPCR are loaded with a calcium-sensitive dye.[5][14] Activation of Gq-coupled GPCRs leads to an increase in intracellular calcium, which is detected as a change in fluorescence. For Gs or Gi-coupled receptors, assays that measure changes in cyclic AMP (cAMP) are used.[12]

  • Protocol Overview:

    • Plate cells expressing the target GPCR.

    • Load cells with a calcium-sensitive dye (for Gq-coupled GPCRs) or use a cAMP biosensor system.

    • Add 4-(3-(trifluoromethyl)phenoxy)piperidine.

    • Measure the change in fluorescence or luminescence using a plate reader.

• Kinase Screening:

  • Assay Principle: A variety of in vitro kinase assay formats are available, such as LanthaScreen® (Time-Resolved Fluorescence Resonance Energy Transfer - TR-FRET).[11][15] In this assay, a europium-labeled antibody that recognizes the phosphorylated substrate and a fluorescently labeled tracer that binds to the kinase are used. Inhibition of the kinase by the compound results in a decrease in the FRET signal.

  • Protocol Overview:

    • In a multi-well plate, combine the kinase, a fluorescently labeled substrate, and ATP.

    • Add 4-(3-(trifluoromethyl)phenoxy)piperidine.

    • After an incubation period, add a detection solution containing an antibody that recognizes the phosphorylated substrate.

    • Measure the TR-FRET signal.

Once a putative target is identified, it is essential to confirm that it is indeed responsible for the observed cellular phenotype.

• Gene Knockdown/Knockout:

  • Principle: Use siRNA or CRISPR/Cas9 to reduce or eliminate the expression of the putative target protein in the cell line that showed the most robust phenotype. If the compound's activity is diminished or abolished in these cells, it provides strong evidence that the protein is the target.[16]

  • Protocol Overview:

    • Transfect cells with siRNA or CRISPR constructs targeting the gene of interest.

    • Confirm knockdown or knockout by Western blot or qPCR.

    • Perform the phenotypic assay (from Phase 2) on the knockdown/knockout cells treated with 4-(3-(trifluoromethyl)phenoxy)piperidine.

    • Compare the results to control cells.

• Overexpression:

  • Principle: In some cases, overexpressing the target protein can enhance the cell's sensitivity to the compound.

  • Protocol Overview:

    • Transfect cells with a plasmid that drives the overexpression of the target protein.

    • Confirm overexpression.

    • Perform a dose-response assay (from Phase 1) and compare the IC50 value to that of control cells.

The journey of developing cell-based assays for a novel compound like 4-(3-(trifluoromethyl)phenoxy)piperidine, where the target is unknown, requires a systematic and multi-faceted approach. By starting with broad, foundational assays to establish a toxicity profile and then moving to high-content phenotypic screening, researchers can generate a rich dataset that provides valuable insights into the compound's biological effects. This phenotypic fingerprint serves as a crucial guide for subsequent target deconvolution and validation studies. The protocols and strategies outlined in this document provide a robust framework for elucidating the mechanism of action of novel bioactive molecules, a critical step in the path of drug discovery and development.

References

• Guo, D., An, Y., Bao, Y., & Xu, Y. (2023). Target deconvolution strategies in TCM: Bridging medicinal properties with therapeutic efficacies. Chinese Herbal Medicines, 15(4), 535-544. Available at: [Link]

• Méndez-Lucio, O., et al. (2020). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Pharmaceuticals, 13(9), 244. Available at: [Link]

• Rajalingham, R. (2016). A review for cell-based screening methods in drug discovery. Journal of Applied Pharmaceutical Science, 6(11), 194-199. Available at: [Link]

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• Di Marco, S., et al. (2019). A New Bioassay Platform Design for the Discovery of Small Molecules with Anticancer Immunotherapeutic Activity. Molecules, 24(18), 3290. Available at: [Link]

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• Zhang, J. H., et al. (2011). Development of a High-Throughput Calcium Flux Assay for Identification of All Ligand Types Including Positive, Negative, and Silent Allosteric Modulators for G Protein-Coupled Receptors. Journal of Biomolecular Screening, 16(7), 743-751. Available at: [Link]

• Chemspace. (2026). Phenotypic Screening in Drug Discovery: Definition & Role. Available at: [Link]

• Schenone, M., et al. (2020). Contemporary Techniques for Target Deconvolution and Mode of Action Elucidation. In Phenotypic Screening (pp. 109-136). Royal Society of Chemistry. Available at: [Link]

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Technical Note: Characterizing 4-(3-(trifluoromethyl)phenoxy)piperidine in Ligand Binding Assays

An Application Guide for Researchers

Abstract

This document provides a comprehensive guide for utilizing 4-(3-(trifluoromethyl)phenoxy)piperidine in various ligand binding assay formats. As a Senior Application Scientist, this guide moves beyond simple procedural lists to explain the causality behind experimental choices, ensuring that protocols are robust and self-validating. We will explore the structural significance of this ligand, its potential biological targets, and provide detailed, field-proven protocols for radioligand and fluorescence-based assays. This note is intended for researchers, scientists, and drug development professionals seeking to accurately characterize the binding properties of this and similar molecules.

Introduction: The Scientific Rationale

4-(3-(trifluoromethyl)phenoxy)piperidine is a heterocyclic compound featuring a piperidine ring linked to a trifluoromethyl-substituted phenoxy group. This structural motif is of significant interest in medicinal chemistry and pharmacology.

• The Piperidine Scaffold: The piperidine ring is a common feature in neuropharmacological agents, often serving as a key pharmacophore that interacts with receptors and transporters in the central nervous system (CNS).[1]

• The Trifluoromethyl (CF3) Group: The inclusion of a CF3 group can profoundly influence a molecule's properties. It is highly electronegative and lipophilic, which can enhance membrane permeability, increase metabolic stability by blocking potential sites of oxidation, and improve binding affinity to target proteins.[2]

Given these structural features, 4-(3-(trifluoromethyl)phenoxy)piperidine and its analogs are logical candidates for interaction with various neuro-receptors and transporters. Published research on similar scaffolds suggests potential high-affinity binding to monoamine transporters (dopamine, serotonin, norepinephrine) and receptors such as the dopamine D4 and sigma-1 (σ1) receptors.[3][4][5] Therefore, robust and precise binding assays are essential to determine its affinity (Ki) and selectivity profile.

Foundational Principles of Competitive Binding Assays

The primary goal of a competitive binding assay is to determine the affinity of an unlabeled test compound (the "competitor," in this case, 4-(3-(trifluoromethyl)phenoxy)piperidine) for a specific receptor. This is achieved by measuring its ability to displace a labeled ligand (the "tracer" or "probe") that has a known high affinity for the target. The result is typically expressed as an IC50 value (the concentration of competitor that displaces 50% of the bound tracer), which can then be converted to an inhibition constant (Ki) using the Cheng-Prusoff equation.[6]

Causality Behind Method Selection: The choice of assay format—be it radioligand-based or fluorescence-based—depends on several factors including the availability of specific labeled ligands, required sensitivity, throughput needs, and laboratory capabilities regarding radioactive materials.

Experimental Workflow & Key Methodologies

A generalized workflow is essential for ensuring reproducibility. The following diagram illustrates the critical steps from initial preparation to final data analysis in a typical competitive binding assay.

Caption: General workflow for a competitive ligand binding assay.

Method 1: Radioligand Binding Assay (Filtration)

This is the gold-standard method for its high sensitivity and direct measurement of binding. It is particularly useful for characterizing interactions with membrane-bound targets like G-protein coupled receptors (GPCRs) and transporters.

Principle: A radiolabeled ligand (e.g., [³H]-spiperone for D4 receptors or [³H]-paroxetine for the serotonin transporter) is incubated with a source of the target receptor (e.g., cell membranes).[7][8] The mixture is then rapidly filtered through a glass fiber filter, which traps the receptor-ligand complexes. Unbound radioligand passes through. The radioactivity retained on the filter is quantified by liquid scintillation counting.

Detailed Protocol: Competition Assay for Monoamine Transporters

• Materials & Reagents:

  • Target: Cell membranes prepared from HEK293 cells stably expressing the human dopamine transporter (DAT), serotonin transporter (SERT), or norepinephrine transporter (NET).

  • Test Compound: 4-(3-(trifluoromethyl)phenoxy)piperidine, 10 mM stock in 100% DMSO.

  • Radioligand: e.g., [³H]-WIN 35,428 for DAT.

  • Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

  • Wash Buffer: Ice-cold Assay Buffer.

  • Non-Specific Binding (NSB) Determinate: A high concentration of a known inhibitor, e.g., 10 µM GBR 12909 for DAT.[9]

  • 96-well microplates, glass fiber filters (e.g., GF/B, pre-soaked in 0.5% polyethyleneimine), scintillation vials, and scintillation cocktail.

• Procedure:

  • Prepare serial dilutions of 4-(3-(trifluoromethyl)phenoxy)piperidine in Assay Buffer. The final DMSO concentration in the assay should not exceed 0.5% to avoid artifacts.

  • In a 96-well plate, add in order:

    • 25 µL Assay Buffer (for Total Binding) or 25 µL NSB Determinate (for Non-Specific Binding).

    • 25 µL of the test compound dilution series.

    • 25 µL of radioligand diluted in Assay Buffer (final concentration at or below its Kd, e.g., 1-2 nM [³H]-WIN 35,428).[10]

    • 175 µL of the membrane preparation diluted in Assay Buffer (typically 10-20 µg protein per well).

  • The final assay volume is 250 µL.

  • Incubate the plate for 60-90 minutes at room temperature with gentle agitation to allow the binding to reach equilibrium.

  • Terminate the incubation by rapid filtration through the pre-soaked glass fiber filter mat using a cell harvester.

  • Wash the filters 3-4 times with 300 µL of ice-cold Wash Buffer to remove unbound radioligand.[11]

  • Punch the filters into scintillation vials, add 4-5 mL of scintillation cocktail, and allow to sit for at least 4 hours.

  • Quantify radioactivity using a liquid scintillation counter.

• Data Analysis & Self-Validation:

  • Specific Binding: Calculated by subtracting the counts per minute (CPM) of the NSB wells from the Total Binding wells.

  • % Inhibition: 100 * (1 - [(CPM_sample - CPM_NSB) / (CPM_total - CPM_NSB)])

  • Plot % Inhibition against the log concentration of 4-(3-(trifluoromethyl)phenoxy)piperidine and fit the data to a sigmoidal dose-response curve to determine the IC50.

  • Ki Calculation (Cheng-Prusoff): Ki = IC50 / (1 + ([L]/Kd)) where [L] is the concentration of radioligand used and Kd is its dissociation constant for the receptor.[6]

Method 2: Scintillation Proximity Assay (SPA)

SPA is a homogeneous (no-wash) radioligand binding assay format, making it highly amenable to high-throughput screening (HTS).[12]

Principle: The target receptor (or membranes containing it) is captured onto a microsphere (bead) that contains a scintillant. When a radiolabeled ligand binds to the receptor, it is brought into close enough proximity to the bead to excite the scintillant, generating a light signal. Unbound radioligand in solution is too far away to transfer energy and is not detected.[13][14]

Caption: Principle of a Scintillation Proximity Assay (SPA).

Detailed Protocol: SPA Competition Assay

• Materials & Reagents:

  • Target: As above.

  • SPA Beads: Wheat Germ Agglutinin (WGA)-coated SPA beads (for capturing glycosylated membrane proteins).

  • All other ligands and buffers as in the filtration assay.

  • 96- or 384-well clear bottom microplates.

• Procedure:

  • Re-suspend SPA beads in Assay Buffer according to the manufacturer's instructions.

  • In each well of the microplate, add:

    • Test compound dilutions, NSB control, or buffer.

    • Radioligand at a concentration ≤ Kd.

    • Membrane preparation (pre-incubate membranes with beads for 30 mins to allow capture, or add sequentially).

    • SPA bead suspension.

  • Seal the plate and incubate for a time determined by optimization (typically 2-8 hours) to allow binding equilibrium and bead settling.[6]

  • Read the plate on a microplate scintillation counter (e.g., MicroBeta or TopCount). No filtration or wash steps are needed.

• Data Analysis: Analysis is identical to the filtration assay, using the light signal (CPM) generated in each well.

Method 3: Fluorescence Polarization (FP) Assay

FP is a powerful non-radioactive, homogeneous assay for studying molecular interactions in solution.[15]

Principle: The assay measures the change in the rotational speed of a fluorescently labeled ligand ("tracer") upon binding to a larger protein. A small, free-spinning tracer rapidly tumbles in solution and emits depolarized light when excited with polarized light. When bound to a large protein, its tumbling slows dramatically, and the emitted light remains highly polarized. A competitor compound will displace the tracer, causing a decrease in polarization.[16][17]

Expert Insight: The success of an FP assay is critically dependent on a significant size difference between the tracer and the target protein. It is not well-suited for studying interactions between two very large proteins.[16]

Detailed Protocol: FP Competition Assay

• Materials & Reagents:

  • Target: A purified, soluble protein target (e.g., the extracellular loop of a transporter, or a purified soluble receptor). Membrane preps are generally not suitable due to light scatter.[18]

  • Test Compound: 4-(3-(trifluoromethyl)phenoxy)piperidine.

  • Fluorescent Tracer: A ligand for the target that has been covalently linked to a fluorophore (e.g., fluorescein, TAMRA) without losing its binding affinity.

  • FP Assay Buffer: e.g., 50 mM HEPES, 100 mM NaCl, 0.01% Triton X-100, pH 7.4.

  • NSB Control: A high concentration of the unlabeled version of the tracer ligand.

  • Black, low-binding 96- or 384-well microplates.

• Procedure:

  • In the black microplate, add test compound dilutions, NSB control, or buffer.

  • Add the fluorescent tracer at a fixed concentration (typically low nM, determined via optimization).

  • Initiate the reaction by adding the purified protein target.

  • Incubate for 30-60 minutes at room temperature, protected from light.

  • Read the plate on a microplate reader equipped with appropriate polarizing filters. The output is typically in millipolarization units (mP).

• Data Analysis & Self-Validation:

  • The change in polarization (ΔmP) is the key measurement.

  • Plot the mP values against the log concentration of the test compound.

  • Fit the data to a sigmoidal curve to determine the IC50.

  • The Ki can be calculated using the Cheng-Prusoff equation, but the Kd of the fluorescent tracer must be accurately determined beforehand via saturation binding experiments.[19]

Data Presentation & Interpretation

All quantitative binding data should be summarized for clear comparison.

Table 1: Hypothetical Binding Profile of 4-(3-(trifluoromethyl)phenoxy)piperidine

Target	Assay Type	Radioligand/Tracer	Ki (nM)	Hill Slope
DAT	Filtration	[³H]-WIN 35,428	45.2 ± 3.1	0.98
SERT	Filtration	[³H]-Paroxetine	12.7 ± 1.5	1.01
NET	Filtration	[³H]-Nisoxetine	88.4 ± 7.6	0.95
D4 Receptor	SPA	[³H]-Spiperone	250.1 ± 18.9	1.05
σ1 Receptor	FP	BODIPY-labeled Ligand X	>1000	N/A

Data are presented as mean ± SEM from three independent experiments.

Interpretation: Based on this hypothetical data, 4-(3-(trifluoromethyl)phenoxy)piperidine is a potent ligand for the serotonin transporter with moderate affinity for the dopamine transporter and lower affinity for the norepinephrine transporter. Its affinity for the D4 and σ1 receptors is significantly weaker, indicating a degree of selectivity for monoamine transporters, particularly SERT. A Hill slope close to 1.0 suggests competitive binding at a single site.

References

A complete list of all sources cited within this document is provided below for verification and further reading.

• Saeedia, S., Vadukoota, A. K., & Hopkins, C. R. (n.d.). Synthesis and biological characterization of 4,4-difluoro-3-(phenoxymethyl)piperidine scaffold as dopamine 4 receptor (D4R) antagonist in vitro tool compounds. ChemRxiv.
• Smolecule. (2023, August 18). Buy 4-(4-(Trifluoromethoxy)phenoxy)piperidine hydrochloride | 1501963-64-9.
• Saeedia, S., et al. (2020). Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds. Chemistry & Medicinal Chemistry.
• Simoni, D., et al. (2004).
• Berardi, F., et al. (2020). Development of Novel Phenoxyalkylpiperidines as High-Affinity Sigma-1 (σ1) Receptor Ligands with Potent Anti-Allodynic Activity. Journal of Medicinal Chemistry.
• Sigma-Aldrich. 4-[3-(Trifluoromethyl)phenoxy]piperidine. Product Page.
• Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol.
• Jedlitschky, G., et al. (2020). Structure Modeling of the Norepinephrine Transporter.
• Di Cesare, M. L., et al. (2010). 3-[(aryl)(4-fluorobenzyloxy)methyl]piperidine derivatives: High-affinity ligands for the serotonin transporter. Bioorganic & Medicinal Chemistry Letters.
• Nanomicrospheres.
• Revvity.
• BPS Bioscience.
• Sittampalam, G. S., et al. (2012). Scintillation proximity assay (SPA) technology to study biomolecular interactions. Current Protocols in Chemical Biology.
• Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. Assay Guidance Manual.
• Stepanov, V., et al. (2008). Kinetic mechanism of dopamine transporter interaction with 1-(2-(bis-(4-fluorophenyl)methoxy)ethyl)-4-(3-phenylpropyl)piperazine (GBR 12909).
• Hulme, E. C. (2011). Radioligand binding methods: practical guide and tips. Methods in Molecular Biology.
• BMG LABTECH.
• YouTube. (2024, March 13). Scintillation proximity assay.
• van der Mey, M., et al. (2001). Potent and selective ligands for the dopamine transporter (DAT): structure-activity relationship studies of novel 4-[2-(diphenylmethoxy)ethyl]-1-(3-phenylpropyl)piperidine analogues. Journal of Medicinal Chemistry.
• Molecular Devices.
• Revvity. Radiometric Ligand-Binding Assays.
• Rossi, A. M., & Taylor, C. W. (2011). Analysis of protein-ligand interactions by fluorescence polarization.
• J.C. B. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• ResearchGate. (2022, August 9).

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Application of 4-(3-(trifluoromethyl)phenoxy)piperidine in Drug Discovery: A Technical Guide

Introduction: The Strategic Value of the 4-(3-(trifluoromethyl)phenoxy)piperidine Scaffold

In the landscape of modern medicinal chemistry, the strategic incorporation of specific structural motifs can profoundly influence the pharmacokinetic and pharmacodynamic properties of drug candidates. The 4-(3-(trifluoromethyl)phenoxy)piperidine scaffold has emerged as a privileged structure, combining the metabolic stability and aqueous solubility often conferred by the piperidine ring with the unique electronic properties of the trifluoromethyl group. The trifluoromethyl moiety is a well-established bioisostere for a methyl group but with significantly different electronic characteristics; its strong electron-withdrawing nature can modulate pKa, improve metabolic stability by blocking potential sites of oxidation, and enhance binding affinity through favorable interactions with protein targets.[1][2] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 4-(3-(trifluoromethyl)phenoxy)piperidine and its analogs in drug discovery, with a focus on its application as a Glycine Transporter 1 (GlyT1) inhibitor and a scaffold for developing ligands for other CNS targets such as the Dopamine D4 receptor. Detailed protocols for key in vitro assays are provided to enable the thorough characterization of compounds based on this versatile scaffold.

I. Core Applications in Central Nervous System (CNS) Drug Discovery

The lipophilic nature of the trifluoromethyl group often enhances the ability of molecules to cross the blood-brain barrier, making the 4-(3-(trifluoromethyl)phenoxy)piperidine scaffold particularly attractive for CNS drug discovery.[2] Two prominent areas of application are detailed below.

A. Glycine Transporter 1 (GlyT1) Inhibition for Schizophrenia and Cognitive Disorders

The GlyT1 transporter is a key regulator of glycine levels in the synaptic cleft.[3] Glycine is an essential co-agonist at the N-methyl-D-aspartate (NMDA) receptor, and enhancing NMDA receptor function by inhibiting glycine reuptake is a promising therapeutic strategy for treating the negative symptoms and cognitive deficits associated with schizophrenia.[3][4] The 4-(3-(trifluoromethyl)phenoxy)piperidine scaffold has been incorporated into potent and selective GlyT1 inhibitors.

Key Rationale for Application: The trifluoromethyl group can enhance the binding affinity of the ligand to the GlyT1 transporter, while the piperidine core provides a desirable pharmacokinetic profile. The phenoxy linker appropriately positions the trifluoromethylphenyl moiety within the binding pocket of the transporter.

B. Dopamine D4 Receptor Antagonism for Neurological and Psychiatric Disorders

The Dopamine D4 receptor, a member of the D2-like family of G protein-coupled receptors, is primarily expressed in the limbic system and cortex and has been implicated in the pathophysiology of various neurological and psychiatric disorders, including schizophrenia and Parkinson's disease.[3] The 4-(3-(trifluoromethyl)phenoxy)piperidine core can serve as a foundational scaffold for the development of selective D4 receptor antagonists.

Key Rationale for Application: The piperidine nitrogen can form a key ionic interaction with an acidic residue (e.g., Asp115) in the D4 receptor binding pocket, a common feature of aminergic GPCR ligands. The substituted phenoxy group can then explore a more variable secondary binding pocket, with the trifluoromethyl group potentially providing enhanced selectivity over other dopamine receptor subtypes.

II. Experimental Protocols and Methodologies

A critical aspect of drug discovery is the robust in vitro characterization of novel compounds. The following protocols are designed to assess the activity and drug-like properties of compounds derived from the 4-(3-(trifluoromethyl)phenoxy)piperidine scaffold.

Protocol 1: Glycine Transporter 1 (GlyT1) Inhibition Assay

This protocol describes a cellular uptake assay to determine the inhibitory potency (IC50) of a test compound against the human GlyT1 transporter. The assay measures the uptake of radiolabeled glycine into Chinese Hamster Ovary (CHO) cells stably expressing the human GlyT1 transporter.

Workflow for GlyT1 Inhibition Assay:

Caption: Workflow for the GlyT1 radiolabeled glycine uptake inhibition assay.

Materials:

• CHO cells stably expressing human GlyT1 (CHO-hGlyT1)

• Cell culture medium (e.g., DMEM/F12 with 10% FBS, G418 for selection)

• 96-well cell culture plates

• Hanks' Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4

• [³H]Glycine (specific activity ~40-60 Ci/mmol)

• Test compound (e.g., 4-(3-(trifluoromethyl)phenoxy)piperidine derivative)

• Reference GlyT1 inhibitor (e.g., Sarcosine or a known proprietary inhibitor)

• Cell lysis buffer (e.g., 0.1 N NaOH)

• Scintillation cocktail

• Microplate scintillation counter

Procedure:

• Cell Culture: Maintain CHO-hGlyT1 cells in appropriate culture medium.

• Cell Seeding: Seed cells into a 96-well plate at a density of 20,000-40,000 cells/well and allow them to adhere and grow for 24-48 hours.

• Compound Preparation: Prepare a dilution series of the test compound in HBSS. A typical concentration range would be from 1 nM to 100 µM.

• Assay Initiation:

  • Aspirate the culture medium from the wells.

  • Wash the cell monolayer twice with 200 µL of pre-warmed HBSS.

  • Add 100 µL of HBSS containing the desired concentration of the test compound or reference inhibitor to the appropriate wells. For total uptake, add HBSS alone. For non-specific uptake, add a high concentration of a known GlyT1 inhibitor.

  • Pre-incubate the plate at 37°C for 15-30 minutes.[5]

• Glycine Uptake:

  • Initiate the uptake by adding 100 µL of HBSS containing [³H]Glycine (final concentration typically at or below the Km for glycine, e.g., 10-50 nM).

  • Incubate the plate at 37°C for a predetermined time (e.g., 10-20 minutes). This time should be within the linear range of glycine uptake.

• Assay Termination:

  • Rapidly aspirate the radioactive solution.

  • Wash the cells three times with 200 µL of ice-cold HBSS to remove unincorporated [³H]Glycine.

  • Lyse the cells by adding 100 µL of cell lysis buffer to each well and incubating for 30 minutes at room temperature.

• Detection:

  • Transfer the lysate from each well to a scintillation vial or a 96-well plate compatible with a scintillation counter.

  • Add 1 mL of scintillation cocktail to each vial (or as appropriate for the plate).

  • Measure the radioactivity (counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the control (total uptake minus non-specific uptake).

  • Plot the percent inhibition against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Parameter	Typical Value
Cell Density	20,000 - 40,000 cells/well
[³H]Glycine Conc.	10 - 50 nM
Incubation Time	10 - 20 minutes
Test Compound Conc.	1 nM - 100 µM

Protocol 2: Dopamine D4 Receptor Binding Assay

This protocol describes a radioligand binding assay to determine the affinity (Ki) of a test compound for the human Dopamine D4 receptor. The assay measures the ability of the test compound to displace a known radioligand, [³H]N-methylspiperone, from membranes prepared from cells expressing the D4 receptor.

Workflow for Dopamine D4 Receptor Binding Assay:

Caption: Workflow for the Dopamine D4 receptor radioligand binding assay.

Materials:

• Cell membranes from a stable cell line expressing the human Dopamine D4 receptor (e.g., HEK293 or CHO cells)

• 96-well filter plates with GF/B or GF/C filters

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4

• Radioligand: [³H]N-methylspiperone (specific activity ~70-90 Ci/mmol)

• Test compound (e.g., 4-(3-(trifluoromethyl)phenoxy)piperidine derivative)

• Reference D4 antagonist (e.g., Haloperidol or a selective D4 antagonist)

• Non-specific binding control: A high concentration of a known D4 antagonist (e.g., 10 µM Haloperidol)

• Scintillation cocktail

• Microplate scintillation counter

Procedure:

• Membrane Preparation: Thaw the frozen D4 receptor membranes on ice and resuspend in ice-cold Assay Buffer to a final protein concentration of 10-20 µ g/well .

• Assay Setup: In a 96-well plate, add the following in a final volume of 250 µL:

  • 50 µL of Assay Buffer with or without the test compound at various concentrations (e.g., 0.1 nM to 10 µM).

  • 50 µL of [³H]N-methylspiperone diluted in Assay Buffer (final concentration at or near its Kd for the D4 receptor, typically 0.1-0.5 nM).

  • 150 µL of the D4 receptor membrane suspension.

  • For total binding, add Assay Buffer instead of the test compound.

  • For non-specific binding, add the reference antagonist at a high concentration.

• Incubation: Incubate the plate at room temperature (or 37°C) for 60-120 minutes with gentle agitation.

• Filtration:

  • Pre-soak the filter plate with 0.3% polyethyleneimine (PEI) for at least 30 minutes to reduce non-specific binding of the radioligand to the filter.

  • Rapidly transfer the incubation mixture to the filter plate and apply a vacuum to separate the bound from the free radioligand.

• Washing: Wash the filters three times with 200 µL of ice-cold Assay Buffer.

• Detection:

  • Dry the filter plate under a lamp or in an oven.

  • Add scintillation cocktail to each well.

  • Seal the plate and count the radioactivity in a microplate scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Determine the IC50 of the test compound by plotting the percentage of specific binding against the log concentration of the test compound.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Parameter	Typical Value
Membrane Protein	10 - 20 µ g/well
[³H]N-methylspiperone Conc.	0.1 - 0.5 nM
Incubation Time	60 - 120 minutes
Test Compound Conc.	0.1 nM - 10 µM

Protocol 3: In Vitro Cytochrome P450 (CYP) Inhibition Assay

This protocol describes a fluorometric assay to determine the potential of a test compound to inhibit the activity of a major drug-metabolizing enzyme, CYP3A4.

Workflow for CYP3A4 Inhibition Assay:

Caption: Workflow for the in vitro CYP3A4 inhibition assay.

Materials:

• Human Liver Microsomes (HLMs)

• 96-well black microplate

• Phosphate buffer (0.1 M, pH 7.4)

• CYP3A4 fluorogenic substrate (e.g., 7-Benzyloxy-4-(trifluoromethyl)coumarin, BFC)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Test compound

• Reference CYP3A4 inhibitor (e.g., Ketoconazole)[6]

• Acetonitrile or other suitable solvent to stop the reaction

• Fluorescence plate reader

Procedure:

• Reagent Preparation: Prepare working solutions of the test compound, reference inhibitor, and BFC substrate in phosphate buffer.

• Assay Setup: In a 96-well plate, add:

  • Phosphate buffer

  • HLMs (final concentration ~0.1-0.25 mg/mL)

  • Test compound or reference inhibitor at various concentrations (e.g., 0.01 µM to 50 µM).

• Pre-incubation: Pre-incubate the plate at 37°C for 10 minutes.

• Reaction Initiation:

  • Add the BFC substrate (final concentration at or below its Km, typically 2-5 µM).

  • Initiate the reaction by adding the NADPH regenerating system.

• Incubation: Incubate at 37°C for 15-30 minutes.

• Reaction Termination: Stop the reaction by adding an equal volume of cold acetonitrile.

• Detection: Measure the fluorescence of the product (7-hydroxy-4-(trifluoromethyl)coumarin) using a fluorescence plate reader (e.g., Ex/Em = 409/530 nm).

• Data Analysis: Calculate the IC50 value as described in the previous protocols.

Parameter	Typical Value
HLM Concentration	0.1 - 0.25 mg/mL
BFC Substrate Conc.	2 - 5 µM
Incubation Time	15 - 30 minutes
Test Compound Conc.	0.01 µM - 50 µM

III. ADME Profiling: Assessing Drug-like Properties

Early assessment of Absorption, Distribution, Metabolism, and Excretion (ADME) properties is crucial for the success of a drug candidate.

Protocol 4: Metabolic Stability Assay

This assay determines the rate at which a compound is metabolized by liver enzymes, providing an estimate of its intrinsic clearance.

Procedure Outline:

• Incubate the test compound (e.g., 1 µM) with human liver microsomes (0.5 mg/mL) and an NADPH regenerating system at 37°C.[7]

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench the reaction with cold acetonitrile containing an internal standard.[7]

• Centrifuge to pellet the protein.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.[8][9][10][11]

• Plot the natural logarithm of the percentage of remaining compound against time to determine the half-life (t½) and calculate the intrinsic clearance (CLint).

Parameter	Typical Value
Test Compound Conc.	1 µM
HLM Concentration	0.5 mg/mL
Time Points	0, 5, 15, 30, 60 min

Protocol 5: Caco-2 Permeability Assay

This assay uses a monolayer of Caco-2 cells, which differentiate to form tight junctions and mimic the intestinal epithelium, to predict the oral absorption of a drug.[12][13][14]

Procedure Outline:

• Culture Caco-2 cells on permeable supports in a Transwell® plate for 21 days to allow for differentiation and monolayer formation.[12]

• Add the test compound (e.g., 10 µM) to the apical (A) side of the monolayer.[15]

• At various time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral (B) side.

• To assess efflux, add the compound to the basolateral side and sample from the apical side.

• Analyze the concentration of the compound in the samples by LC-MS/MS.

• Calculate the apparent permeability coefficient (Papp) for both A-to-B and B-to-A directions. The ratio of Papp (B-A) / Papp (A-B) gives the efflux ratio.

Parameter	Typical Value
Cell Line	Caco-2
Culture Time	21 days
Test Compound Conc.	10 µM
Incubation Time	Up to 120 minutes

IV. Conclusion and Future Directions

The 4-(3-(trifluoromethyl)phenoxy)piperidine scaffold represents a valuable starting point for the design of novel drug candidates, particularly for CNS targets. Its favorable physicochemical properties, conferred by the combination of the piperidine ring and the trifluoromethyl group, make it a promising scaffold for achieving good brain penetration and metabolic stability. The detailed protocols provided in this application note offer a robust framework for the in vitro characterization of compounds based on this scaffold, enabling a thorough assessment of their potency, selectivity, and drug-like properties. Further optimization of this scaffold, guided by structure-activity relationship studies and the application of the described assays, holds significant potential for the discovery of new therapeutics for a range of disorders.

V. References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886.

• U.S. Food and Drug Administration. (2020). Bioanalytical Method Validation Guidance for Industry.

• Hubatsch, I., Ragnarsson, E. G., & Artursson, P. (2007). Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers. Nature protocols, 2(9), 2111-2119. Available from: [Link]

• Attwa, M. W., Abdelhameed, A. S., Alsaif, N. A., Kadi, A. A., & AlRabiah, H. (2022). A validated LC-MS/MS analytical method for the quantification of pemigatinib: metabolic stability evaluation in human liver microsomes. RSC advances, 12(32), 20635-20643. Available from: [Link]

• Al-Sanea, M. M., et al. (2023). A Rapid and Sensitive UPLC-MS/MS Method for Quantifying Capmatinib in Human Liver Microsomes: Evaluation of Metabolic Stability by In Silico and In Vitro Analysis. Molecules, 28(8), 3409. Available from: [Link]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of fluorine in medicinal chemistry. Journal of medicinal chemistry, 58(21), 8315-8359.

• Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. Available from: [Link]

• Gifford Bioscience. (n.d.). Cellular Uptake and Release Assays Protocol. Available from: [Link]

• Abcam. (2023). CYP3A4 Inhibitor (Ketoconazole). Part of ab211076.

• Al-Sanea, M. M., et al. (2023). Development of an LC-MS/MS Method for Quantification of Sapitinib in Human Liver Microsomes: In Silico and In Vitro Metabolic Stability Evaluation. Pharmaceuticals, 16(3), 398. Available from: [Link]

• Cloud-Clone Corp. (n.d.). ELISA Kit For Dopamine Receptor D4 (DRD4). Available from: [Link]

• Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Available from: [Link]

• van Breemen, R. B., & Li, Y. (2016). Caco-2 cell permeability assays to measure drug absorption. Expert opinion on drug metabolism & toxicology, 12(8), 855-864.

• Attwa, M. W., et al. (2022). A validated LC-MS/MS analytical method for the quantification of pemigatinib: metabolic stability evaluation in human liver microsomes. RSC Advances, 12(32), 20635-20643. Available from: [Link]

• BioIVT. (n.d.). A Guide to In Vitro CYP Inhibition Studies: Elements of Study Design and Important Considerations in Data Analysis. Available from: [Link]

• Attwa, M. W., et al. (2023). Validated and green UPLC-MS/MS method for belumosudil quantification in human liver microsomes: Application to in vitro metabolic stability assessment. Acta Chromatographica, 35(2), 111-119. Available from: [Link]

• Wolkenberg, S. E., & Lindsley, C. W. (2003). Progress in the preparation and testing of glycine transporter type-1 (GlyT1) inhibitors. Current opinion in drug discovery & development, 6(5), 646-659.

• Creative Bioarray. (n.d.). Caco-2 permeability assay. Available from: [Link]

• Keefe, R. S., et al. (2016). Randomized Controlled Trial of the Glycine Transporter 1 Inhibitor PF-03463275 to Enhance Cognitive Training and Neuroplasticity in Schizophrenia. Neuropsychopharmacology, 41(12), 2844-2851. Available from: [Link]

• Zhang, Y., et al. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics reports, 2(1), 1-10. Available from: [Link]

• Lindsley, C. W., et al. (2006). Progress in the preparation and testing of glycine transporter type-1 (GlyT1) inhibitors. Current topics in medicinal chemistry, 6(8), 771-785. Available from: [Link]

• Obach, R. S., et al. (2011). In vitro inhibition and induction of human liver cytochrome P450 enzymes by NTBC and its metabolism in human liver microsomes. Drug Metabolism and Disposition, 39(7), 1255-1262.

• Syngene. (2019). Caco 2 Cell Permeability Assay. Available from: [Link]

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• 4. Progress in the preparation and testing of glycine transporter type-1 (GlyT1) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. enamine.net [enamine.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-(3-(trifluoromethyl)phenoxy)piperidine

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 4-(3-(trifluoromethyl)phenoxy)piperidine. This guide is designed for researchers, medicinal chemists, and process development professionals who are actively working with this important scaffold. We will address common challenges and frequently asked questions encountered during its synthesis, providing not just solutions but also the underlying chemical principles to empower your experimental design.

Section 1: Strategic Synthesis Planning

The synthesis of 4-(3-(trifluoromethyl)phenoxy)piperidine, an aryl ether derivative of a secondary amine, requires careful strategic planning to ensure high yield, purity, and scalability. The primary challenge lies in managing the reactivity of the two nucleophilic sites on the 4-hydroxypiperidine starting material: the secondary amine and the secondary alcohol.

FAQ 1: What are the primary synthetic routes to consider for this target?

There are three main strategies for constructing the core ether linkage, each with distinct advantages and disadvantages. The choice largely depends on the scale, available starting materials, and the specific challenges encountered.

• N-Protected Williamson Ether Synthesis: This is the most common and often most robust method. It involves protecting the piperidine nitrogen, typically as a tert-butyloxycarbonyl (Boc) carbamate, followed by a classical Williamson ether synthesis between the N-protected 4-hydroxypiperidine and an activated aryl partner, such as 3-(trifluoromethyl)halobenzene. The final step is the deprotection of the nitrogen.[1][2][3]

• Buchwald-Hartwig C-O Coupling: This palladium-catalyzed cross-coupling reaction offers a powerful alternative, particularly when the aryl partner is less reactive.[4][5][6] It directly couples N-protected 4-hydroxypiperidine with an aryl halide (or triflate) in the presence of a suitable palladium catalyst, ligand, and base.

• Nucleophilic Aromatic Substitution (S_NAr): This route is viable if the aromatic ring is highly activated towards nucleophilic attack. It involves reacting 4-hydroxypiperidine (or its N-protected form) with a substrate like 1-fluoro-3-(trifluoromethyl)benzene. The fluorine atom's high electronegativity makes it a good leaving group in S_NAr reactions.[2]

The following decision workflow can help guide your choice of synthetic strategy.

Caption: Decision workflow for selecting a synthetic route.

Section 2: Troubleshooting the N-Protected Williamson Ether Synthesis

This route is often the workhorse for preparing this class of compounds. We will address the most common issues encountered in this multi-step process.

FAQ 2: I'm getting low yields during the N-Boc protection of 4-hydroxypiperidine. What's going wrong?

Answer: Low yields in this step are typically due to suboptimal reaction conditions or the quality of the starting material. 4-hydroxypiperidine is a hygroscopic solid that can be challenging to handle.

Troubleshooting Steps & Causality:

• Reagent Quality: Ensure your 4-hydroxypiperidine is dry. Water can react with di-tert-butyl dicarbonate (Boc₂O) and quench the base, reducing the efficiency of the protection reaction. Consider drying it under high vacuum before use.[7]

• Base Selection: A non-nucleophilic base is required to deprotonate the amine for reaction with Boc₂O without competing in side reactions. Triethylamine (TEA) or diisopropylethylamine (DIPEA) are common choices. However, for a cleaner reaction, using an inorganic base like sodium bicarbonate or sodium carbonate in a biphasic system (e.g., Dichloromethane/Water or THF/Water) can be very effective. This method sequesters the resulting acid byproduct in the aqueous layer, driving the reaction to completion.

• Solvent Choice: Aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Dioxane are standard. Ensure the solvent is anhydrous.

• Temperature Control: The reaction is typically performed at 0 °C and allowed to warm to room temperature. Running the reaction at elevated temperatures can lead to the decomposition of Boc₂O.

FAQ 3: My Williamson ether coupling reaction is slow or incomplete. How can I improve conversion?

Answer: The success of the Williamson ether synthesis hinges on the effective generation of the alkoxide from N-Boc-4-hydroxypiperidine and its subsequent reaction with the aryl electrophile. Incomplete conversion is usually a result of an insufficiently strong base, poor solvent choice, or low reaction temperature.

Causality & Optimization:

The key is to generate the potassium or sodium salt of the secondary alcohol on the piperidine ring. This requires a base strong enough to deprotonate an alcohol.

• Base Strength is Critical: Sodium hydride (NaH) is a very effective but highly reactive base that requires careful handling. Potassium carbonate (K₂CO₃) or the more soluble Cesium carbonate (Cs₂CO₃) are often excellent, safer alternatives that provide good results, especially in polar aprotic solvents.[8]

• Solvent Effects: Polar aprotic solvents like DMF, DMSO, or Acetonitrile are essential. They effectively solvate the cation of the base (e.g., Na⁺, K⁺), leaving a "naked," more reactive alkoxide anion to attack the aryl halide.

• Temperature: These reactions often require heating. A typical range is 60-100 °C. If the reaction is slow, incrementally increasing the temperature by 10-20 °C can significantly increase the rate. Monitor for potential decomposition by TLC or LC-MS.

Table 1: Comparison of Conditions for Williamson Ether Synthesis

Parameter	Option 1 (Aggressive)	Option 2 (Standard)	Option 3 (Mild)	Rationale
Base	Sodium Hydride (NaH)	Potassium Carbonate (K₂CO₃)	Cesium Carbonate (Cs₂CO₃)	NaH is very strong but has safety/handling issues. Carbonates are safer and often sufficient. Cs₂CO₃ is more soluble and basic, often accelerating reactions.
Solvent	Anhydrous THF/DMF	Anhydrous DMF	Anhydrous Acetonitrile	DMF and DMSO are excellent at solvating cations, enhancing alkoxide reactivity. Acetonitrile is easier to remove during workup.
Temperature	0 °C to 60 °C	80 - 100 °C	70 - 80 °C	Higher temperatures are generally required to drive the S_NAr reaction on the electron-deficient aromatic ring.
Aryl Partner	1-chloro-3-(trifluoromethyl)benzene	1-fluoro-3-(trifluoromethyl)benzene	1-fluoro-3-(trifluoromethyl)benzene	The C-F bond is more polarized and the fluoride ion is a better leaving group in S_NAr chemistry, making the fluoro derivative more reactive.[2]

FAQ 4: I'm observing a significant elimination byproduct. How can I prevent this?

Answer: The formation of N-Boc-1,2,3,6-tetrahydropyridine is a classic side reaction in Williamson ether syntheses involving secondary alcohols. It occurs when the alkoxide acts as a base, promoting an E2 elimination reaction instead of acting as a nucleophile in the desired S_N2/S_NAr reaction.

Mechanistic Insight & Prevention:

This side reaction is favored by strong, sterically hindered bases and high temperatures. While some elevation in temperature is necessary, excessive heat will favor elimination.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 3. francis-press.com [francis-press.com]
• 4. researchgate.net [researchgate.net]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. m.youtube.com [m.youtube.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. reddit.com [reddit.com]

Technical Support Center: Strategies to Overcome Low Bioavailability of 4-(3-(trifluoromethyl)phenoxy)piperidine

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-(3-(trifluoromethyl)phenoxy)piperidine. This guide is designed to provide in-depth troubleshooting and practical solutions for the common challenge of low oral bioavailability encountered with this and structurally similar compounds. Our approach is rooted in mechanistic understanding and field-proven methodologies to help you advance your research.

Frequently Asked Questions (FAQs)

Q1: What are the likely causes of low oral bioavailability for 4-(3-(trifluoromethyl)phenoxy)piperidine?

A1: The low oral bioavailability of this compound likely stems from a combination of two primary factors:

• Poor Aqueous Solubility: The molecular structure, characterized by a lipophilic trifluoromethylphenoxy group and a piperidine ring, suggests low solubility in aqueous media. This can lead to dissolution rate-limited absorption in the gastrointestinal (GI) tract.

• First-Pass Metabolism: The piperidine moiety, a secondary amine, is susceptible to extensive metabolism in the liver and gut wall, primarily by Cytochrome P450 (CYP) enzymes, particularly CYP3A4.[1][2][3] This metabolic transformation can significantly reduce the amount of active compound reaching systemic circulation.

Q2: How can I quickly assess the primary reason for the low bioavailability in my experiments?

A2: A preliminary assessment can be made by conducting simple in vitro experiments:

• Solubility Assessment: Determine the kinetic and thermodynamic solubility of the compound in simulated gastric fluid (SGF) and simulated intestinal fluid (SIF). Low solubility in these media would point towards a dissolution-related issue.

• Metabolic Stability Assay: Incubate the compound with human liver microsomes.[4][5][6] Rapid degradation of the parent compound would indicate high susceptibility to first-pass metabolism.

Q3: What are the main strategies I should consider to improve the bioavailability of this compound?

A3: There are three main pillars of strategies to consider, which can be employed individually or in combination:

• Prodrug Approach: Chemically modify the piperidine nitrogen to mask it from metabolic enzymes.[7]

• Advanced Formulation: Utilize formulation technologies to enhance solubility and dissolution.[8]

• Co-administration with Bioenhancers: Use agents that inhibit metabolic enzymes or efflux transporters.

Troubleshooting Guide: Low Bioavailability

This section provides a structured approach to diagnosing and solving bioavailability issues with 4-(3-(trifluoromethyl)phenoxy)piperidine.

Problem 1: Poor Aqueous Solubility and Dissolution

If your initial assessment indicates that poor solubility is a major hurdle, the following troubleshooting steps and solutions can be implemented.

Caption: Potential metabolic pathways and the prodrug circumvention strategy.

A prodrug is a pharmacologically inactive derivative of a parent drug molecule that undergoes biotransformation in vivo to release the active drug. [9]For secondary amines like the piperidine in our target molecule, creating an N-acyl or N-alkoxycarbonyl derivative can protect the nitrogen from metabolic attack.

Experimental Protocol: Synthesis of an N-alkoxycarbonyl Prodrug

• Reaction Setup:

  • Dissolve 4-(3-(trifluoromethyl)phenoxy)piperidine in a suitable aprotic solvent (e.g., dichloromethane).

  • Add a base (e.g., triethylamine) to scavenge the acid byproduct.

• Acylation:

  • Slowly add an alkyl chloroformate (e.g., ethyl chloroformate) to the reaction mixture at 0 °C.

• Work-up and Purification:

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

  • Wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography to yield the N-ethoxycarbonyl prodrug.

This approach has been successfully used to create prodrugs of various amine-containing pharmaceuticals. [10][11][12][13]

Problem 3: Poor Permeability and Efflux

Even with adequate solubility and metabolic stability, poor permeability across the intestinal epithelium can limit bioavailability. This is often due to the compound being a substrate for efflux transporters like P-glycoprotein (P-gp).

The Caco-2 cell monolayer is a widely used in vitro model to assess the intestinal permeability of compounds and identify potential P-gp substrates. [14][15][16] Experimental Protocol: Caco-2 Permeability Assay

• Cell Culture:

  • Culture Caco-2 cells on permeable supports for 21 days to allow for differentiation and formation of a confluent monolayer.

• Permeability Measurement:

  • Measure the transport of the compound from the apical (A) to the basolateral (B) side and from B to A.

• Efflux Ratio Calculation:

  • Calculate the efflux ratio (Papp(B-A) / Papp(A-B)). An efflux ratio greater than 2 suggests the involvement of active efflux.

• P-gp Inhibition:

  • Repeat the permeability assay in the presence of a known P-gp inhibitor (e.g., verapamil or piperine). A significant reduction in the efflux ratio confirms that the compound is a P-gp substrate.

Parameter	Interpretation
Papp (A-B) < 1 x 10⁻⁶ cm/s	Low permeability
Papp (A-B) > 10 x 10⁻⁶ cm/s	High permeability
Efflux Ratio > 2	Potential P-gp substrate

Piperine, the major alkaloid of black pepper, is a known inhibitor of CYP3A4 and P-gp. [17]Co-administering piperine with 4-(3-(trifluoromethyl)phenoxy)piperidine could potentially increase its bioavailability by reducing both first-pass metabolism and P-gp mediated efflux. Studies have shown that piperine can significantly increase the bioavailability of various drugs. [17]For example, the bioavailability of rifampicin was increased by about 60% with the co-administration of piperine. [17]

Conclusion

Overcoming the low bioavailability of 4-(3-(trifluoromethyl)phenoxy)piperidine requires a systematic and multi-faceted approach. By diagnosing the root cause—be it poor solubility, metabolic instability, or poor permeability—researchers can select the most appropriate strategy. The experimental protocols provided in this guide offer a starting point for developing prodrugs, advanced formulations, or co-administration strategies to enhance the systemic exposure of this promising compound.

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Technical Support Center: Navigating the Microsomal Stability of 4-(3-(trifluoromethyl)phenoxy)piperidine Analogs

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-(3-(trifluoromethyl)phenoxy)piperidine analogs. This guide is designed to provide in-depth troubleshooting assistance and answer frequently asked questions regarding the microsomal stability of this important class of compounds. Our goal is to equip you with the knowledge to diagnose experimental issues, interpret your data accurately, and strategically design next-generation analogs with improved metabolic profiles.

Section 1: Troubleshooting Guide for Poor Microsomal Stability

This section addresses common issues encountered during the in vitro assessment of microsomal stability for 4-(3-(trifluoromethyl)phenoxy)piperidine analogs. Each issue is presented with potential causes and actionable solutions.

Issue 1: Rapid Disappearance of the Parent Compound in the Microsomal Assay

You've just received the results from your microsomal stability assay, and your lead 4-(3-(trifluoromethyl)phenoxy)piperidine analog is almost completely gone within the first 15 minutes. What's happening and what should you do next?

Potential Causes:

• Extensive Phase I Metabolism: The compound is likely a prime substrate for cytochrome P450 (CYP) enzymes, which are abundant in liver microsomes.[1][2] The piperidine ring and the aromatic ring are common sites for oxidative metabolism.[3][4]

• High Lipophilicity: Compounds with high lipophilicity can have a strong affinity for the active sites of CYP enzymes, leading to rapid metabolism.[5] The trifluoromethyl group, while often added to block metabolism, also significantly increases lipophilicity.[6][7]

• Incorrect Assay Conditions: Suboptimal experimental setup, such as an excessively high microsome concentration or an extended incubation time, can exaggerate the metabolic rate.[8]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for rapid compound disappearance.

Step-by-Step Solutions:

• Confirm the Result with Control Compounds: Always include high- and low-clearance control compounds in your assay (e.g., Verapamil and Diazepam) to ensure the assay is performing as expected.[9]

• Conduct a "Minus-NADPH" Control: Run the assay in the absence of the NADPH cofactor.[2] If the compound remains stable, it strongly suggests CYP-mediated metabolism is the primary clearance mechanism.

• Metabolite Identification: Utilize LC-MS/MS to identify the major metabolites.[10][11] This is crucial for pinpointing the metabolic "soft spots" on your molecule. Common metabolic transformations for this scaffold include:

  • Piperidine Ring Oxidation: Hydroxylation at the 3- or 4-position of the piperidine ring.

  • N-dealkylation: If the piperidine nitrogen is substituted.[12]

  • Aromatic Hydroxylation: Oxidation of the trifluoromethyl-substituted phenoxy ring.

  • O-dealkylation: Cleavage of the ether linkage.

• Refine Assay Conditions: If metabolism is extremely rapid, consider reducing the microsomal protein concentration (e.g., from 0.5 mg/mL to 0.25 mg/mL) and using shorter incubation time points (e.g., 0, 1, 3, 5, 10, and 15 minutes).[8]

Issue 2: Inconsistent Results Between Experimental Runs

You've repeated the microsomal stability assay for the same analog and obtained significantly different half-life values.

Potential Causes:

• Variability in Microsome Activity: Liver microsomes are a biological reagent and can have batch-to-batch variability in enzymatic activity.

• Compound Solubility Issues: The compound may be precipitating in the assay buffer, leading to an artificially low concentration available for metabolism.[13]

• Inconsistent Pipetting or Timing: Small variations in the timing of quenching the reaction or in the volumes of reagents can lead to significant errors, especially with rapidly metabolized compounds.

Troubleshooting Steps:

• Check Compound Solubility: Before the assay, assess the solubility of your compound in the final assay buffer concentration. If you observe precipitation after diluting your DMSO stock into the aqueous buffer, you may need to lower the final compound concentration or increase the percentage of co-solvent (if tolerated by the enzymes).[13]

• Standardize Microsome Handling: Ensure microsomes are thawed rapidly at 37°C immediately before use and kept on ice.[14] Avoid repeated freeze-thaw cycles.

• Automate or Standardize Liquid Handling: If possible, use automated liquid handlers for additions and quenching to improve precision. If performing manually, use a multichannel pipette and be meticulous with timing.

• Include an Internal Standard: The use of a stable, non-metabolized internal standard in the analytical method can help to correct for variations in sample processing and instrument response.[2]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is microsomal stability and why is it important for my 4-(3-(trifluoromethyl)phenoxy)piperidine analogs?

A1: Microsomal stability is a measure of a compound's susceptibility to metabolism by enzymes, primarily cytochrome P450s (CYPs), located in the endoplasmic reticulum of liver cells (microsomes).[1] This in vitro assay helps predict the in vivo intrinsic clearance of a drug candidate.[15][16] For your analogs, poor microsomal stability can lead to:

• Rapid systemic clearance: The drug is removed from the body too quickly to exert its therapeutic effect.[17]

• Low oral bioavailability: The drug is extensively metabolized in the liver (first-pass metabolism) before it can reach systemic circulation.[17]

• Formation of potentially toxic metabolites.

Q2: The trifluoromethyl (CF3) group was added to my compound to improve metabolic stability. Why might it still be rapidly metabolized?

A2: While the CF3 group is a well-established strategy to block metabolism at a specific site due to the strength of the C-F bond, its impact is localized.[6][7][18] Adding a CF3 group can also increase the lipophilicity of the molecule, which may enhance its binding to CYP enzymes and direct metabolism to other susceptible sites on the molecule.[6][7] For the 4-(3-(trifluoromethyl)phenoxy)piperidine scaffold, other positions remain vulnerable to metabolic attack, such as the piperidine ring itself or the unsubstituted positions on the phenoxy ring.[3]

Q3: What are the most likely metabolic "hotspots" on the 4-(3-(trifluoromethyl)phenoxy)piperidine scaffold?

A3: Based on common metabolic pathways for similar structures, the likely sites of metabolism are:

Caption: Likely metabolic hotspots on the scaffold.

• Piperidine Ring: This is a common site for oxidation, particularly at positions alpha to the nitrogen if it is unsubstituted, or at other positions on the ring.[3][19]

• Phenoxy Ring: The aromatic ring can undergo hydroxylation, although the electron-withdrawing nature of the CF3 group can deactivate the ring to some extent.[3]

• Ether Linkage: While generally more stable, O-dealkylation is a possible metabolic pathway.

Q4: How can I strategically modify my 4-(3-(trifluoromethyl)phenoxy)piperidine analog to improve its microsomal stability?

A4: Once you have identified the metabolic hotspot(s) through metabolite ID studies, you can employ several strategies:

• Blocking Metabolism at the Piperidine Ring:

  • Introduction of Steric Hindrance: Adding a bulky group near the site of metabolism can prevent the enzyme from accessing it.

  • Bioisosteric Replacement: Replacing a susceptible C-H bond with a C-F or C-D bond can slow down metabolism.[20][21][22] For example, deuteration at a metabolically active site can significantly increase stability due to the kinetic isotope effect.[21]

  • Replacing the piperidine with a more stable ring system: For instance, replacing the piperidine with a homopiperazine or another heterocyclic system has been shown to improve metabolic stability in some cases.[23]

• Modulating Physicochemical Properties:

  • Reduce Lipophilicity: While maintaining potency, try to reduce the overall lipophilicity of the molecule by introducing polar functional groups. This can decrease the affinity for CYP enzymes.[5]

• Deactivating the Aromatic Ring:

  • Introduction of Electron-Withdrawing Groups: Adding another electron-withdrawing group to the phenoxy ring can further deactivate it towards oxidative metabolism.[3]

Table 1: Example of Structural Modifications to Improve Microsomal Stability

Analog	Modification	Rationale	Predicted Microsomal Half-life (t½)
Parent Compound	-	Baseline	Low
Analog A	Deuteration at the 4-position of the piperidine ring	Block potential C-H oxidation	Moderate
Analog B	Introduction of a fluoro group at the 2-position of the phenoxy ring	Further deactivate the aromatic ring	Moderate to High
Analog C	Replacement of the piperidine with a morpholine ring	Introduce a heteroatom to block a metabolic soft spot and potentially improve solubility	High

Section 3: Experimental Protocols

Standard Liver Microsomal Stability Assay

This protocol provides a general framework for assessing the metabolic stability of your compounds.[1][2][9][10]

Materials:

• Pooled liver microsomes (human, rat, mouse, etc.)

• Phosphate buffer (100 mM, pH 7.4)

• Magnesium chloride (MgCl₂)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Test compound stock solution (e.g., 10 mM in DMSO)

• Control compounds (high and low clearance)

• Ice

• 37°C shaking water bath

• Quenching solution (e.g., cold acetonitrile with an internal standard)

• 96-well plates

• Multichannel pipette or automated liquid handler

• Centrifuge

• LC-MS/MS system

Protocol Workflow:

Caption: Workflow for a microsomal stability assay.

Step-by-Step Procedure:

• Preparation:

  • Prepare working solutions of your test compound and controls by diluting the DMSO stock in acetonitrile or another suitable solvent.[1]

  • Prepare the incubation mixture containing phosphate buffer and MgCl₂.

  • Prepare the NADPH regenerating system solution.

• Incubation:

  • In a 96-well plate, add the incubation mixture.

  • Add the liver microsomes to the incubation mixture and pre-warm at 37°C for 5-10 minutes.

  • Add the test compound to initiate a pre-incubation period (without NADPH) of about 5 minutes at 37°C.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Sampling and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 45 minutes), transfer an aliquot of the incubation mixture to a separate 96-well plate containing the cold quenching solution.[2] The 0-minute time point is typically taken immediately after the addition of NADPH.

• Sample Processing:

  • After the final time point, vortex the quenched samples and centrifuge at a high speed (e.g., 4000 rpm for 10 minutes) to pellet the precipitated proteins.[1]

• Analysis:

  • Transfer the supernatant to a new plate for LC-MS/MS analysis to determine the remaining concentration of the parent compound at each time point.[10]

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression of this plot gives the elimination rate constant (k).

  • Calculate the half-life (t½) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) = (0.693 / t½) / (mg microsomal protein/mL).[10]

References

• protocols.io. (2024). Microsomal stability assay for human and mouse liver microsomes - drug metabolism. [Link]

• Cyprotex. Microsomal Stability. [Link]

• BioIVT. (2023). Metabolic Stability Assay Services. [Link]

• Creative Bioarray. Microsomal Stability Assay. [Link]

• PubMed Central. Novel Piperidine-derived Amide sEH Inhibitors as Mediators of Lipid Metabolism with Improved Stability. [Link]

• PubMed Central. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• SpiroChem. Bioisosteric Replacement Strategies. [Link]

• PubMed Central. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

• PubMed. Modifications to 1-(4-(2-Bis(4-fluorophenyl)methyl)sulfinyl)alkyl Alicyclic Amines That Improve Metabolic Stability and Retain an Atypical DAT Inhibitor Profile. [Link]

• PubMed Central. Addressing the Challenges of Low Clearance in Drug Research. [Link]

• Cambridge MedChem Consulting. (2021). Bioisosteric Replacements. [Link]

• ResearchGate. (2024). (PDF) The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• PubMed. Discovery of novel 1-(4-aminophenylacetyl)piperidine derivatives as FXR partial agonists for the potential treatment of metabolic dysfunction-associated steatohepatitis. [Link]

• Nuvisan. Advanced in vitro metabolic stability assays for drug discovery | CRO Services. [Link]

• PubMed. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. [Link]

• PubMed Central. Considerations for Improving Metabolism Predictions for In Vitro to In Vivo Extrapolation. [Link]

• Frontiers. (2017). Interspecies Variation of In Vitro Stability and Metabolic Diversity of YZG-331, a Promising Sedative-Hypnotic Compound. [Link]

• ResearchGate. (2025). Discovery of novel 1-(4-aminophenylacetyl)piperidine derivatives as FXR partial agonists for the potential treatment of metabolic dysfunction-associated steatohepatitis. [Link]

• Chemistry LibreTexts. (2024). 1.6: Drug Modifications to Improve Stability. [Link]

• Wikipedia. Trifluoromethyl group. [Link]

• MDPI. FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. [Link]

• Preprints.org. (2024). The role of bioisosterism in modern drug design: Current applications and challenges. [Link]

• Open Library Publishing Platform. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition. [Link]

• PubMed Central. Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. [Link]

• ResearchGate. (2025). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. [Link]

• ResearchGate. (2019). Metabolic Pathways and Potencies of New Fentanyl Analogs. [Link]

• Creative Bioarray. In Vitro Metabolic Stability. [Link]

• Journal of Chemical Information and Modeling. The Quest for Bioisosteric Replacements. [Link]

• ACS Publications. Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. [Link]

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Technical Support Center: Strategies for Reducing Plasma Protein Binding of 4-(3-(Trifluoromethyl)phenoxy)piperidine Derivatives

Welcome to the technical support center dedicated to addressing the challenges associated with high plasma protein binding (PPB) in 4-(3-(trifluoromethyl)phenoxy)piperidine derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals actively working on optimizing the pharmacokinetic profiles of this important chemical scaffold. Here, you will find in-depth troubleshooting guides, detailed experimental protocols, and data-driven insights to navigate the complexities of modulating PPB.

Frequently Asked Questions (FAQs)

Q1: Why is high plasma protein binding a concern for my 4-(3-(trifluoromethyl)phenoxy)piperidine derivatives?

High plasma protein binding can significantly impact the pharmacokinetic and pharmacodynamic (PK/PD) properties of a drug candidate. According to the "free drug hypothesis," only the unbound fraction of a drug is available to diffuse across membranes, interact with its target, and be cleared from the body.[1] For your piperidine derivatives, excessive binding to plasma proteins like human serum albumin (HSA) and alpha-1-acid glycoprotein (AAG) can lead to:

• Reduced Efficacy: A lower concentration of free drug at the target site may result in diminished therapeutic effect.

• Altered Volume of Distribution: High PPB can restrict the drug's distribution into tissues, affecting its overall exposure profile.

• Increased Potential for Drug-Drug Interactions: Co-administered drugs can compete for the same binding sites on plasma proteins, leading to a sudden increase in the free fraction of one or both drugs and potential toxicity.

• Misleading Structure-Activity Relationships (SAR): If PPB is not accounted for, the in vitro potency of your compounds may not translate to in vivo efficacy.

Q2: What are the primary drivers of high plasma protein binding for my basic piperidine compounds?

For basic compounds such as the 4-(3-(trifluoromethyl)phenoxy)piperidine series, high PPB is primarily driven by a combination of two key physicochemical properties:

• Lipophilicity: There is a strong correlation between a compound's lipophilicity (often measured as LogP or LogD at pH 7.4) and its affinity for plasma proteins.[2] The hydrophobic regions of your molecules can form favorable interactions with hydrophobic pockets on albumin and AAG.

• Ionic Interactions: The basic piperidine nitrogen will be protonated at physiological pH (around 7.4), carrying a positive charge. This allows for ionic interactions with negatively charged residues on plasma proteins, particularly albumin, which has an isoelectric point around 5.0 and is negatively charged at neutral pH.[3]

Q3: Is it always necessary to reduce plasma protein binding?

Not necessarily. While excessively high PPB (>99.5%) can be problematic, a moderate to high degree of binding is not always detrimental and can sometimes be advantageous.[4] For instance, protein binding can act as a reservoir, prolonging the drug's half-life.[5] The key is to understand the interplay between PPB, potency, and clearance to achieve the desired therapeutic window and dosing regimen. It is generally not advisable to solely focus on structural modifications to reduce PPB without considering the potential impact on other crucial drug-like properties.[4]

Troubleshooting Guides & Experimental Protocols

This section provides practical strategies and detailed protocols to address high plasma protein binding in your 4-(3-(trifluoromethyl)phenoxy)piperidine derivatives.

Guide 1: Medicinal Chemistry Strategies for Reducing PPB

If your lead compound exhibits undesirably high PPB, the following structural modifications can be explored. It is crucial to develop a clear structure-activity relationship (SAR) by synthesizing and testing a series of analogs for each modification.[3]

Issue: High lipophilicity driving extensive binding to hydrophobic pockets of plasma proteins.

Troubleshooting Strategies:

• Introduce Polar Functional Groups: The most common and effective strategy is to introduce polar atoms or groups to increase the molecule's hydrophilicity and reduce its LogP/LogD.[6]

  • Where to Modify: Consider positions on the phenoxy or piperidine ring that are not critical for target engagement.

  • Suggested Modifications:

    • Hydroxyl (-OH)

    • Amine (-NH2)

    • Small polar heterocycles (e.g., replacing a phenyl ring with a pyridine or pyrimidine)

  • Causality: These groups can form hydrogen bonds with water, increasing the compound's affinity for the aqueous environment of the plasma over the hydrophobic pockets of proteins.

• Modulate the pKa of the Piperidine Nitrogen: The basicity of the piperidine nitrogen influences the extent of ionization at physiological pH.

  • Strategy: Introducing electron-withdrawing groups near the piperidine nitrogen can lower its pKa. A lower pKa will result in a smaller proportion of the compound being protonated at pH 7.4, which can reduce ionic interactions with albumin.[7]

  • Suggested Modifications:

    • Fluorination of the piperidine ring.[8]

    • Introduction of an amide or other electron-withdrawing functionality on the piperidine nitrogen (if tolerated by the target).

  • Caution: Be mindful that reducing the basicity too much can negatively impact other properties like cell permeability and aqueous solubility.

Data Presentation: Illustrative SAR for Reducing PPB

The following table provides a hypothetical but representative example of how systematic modifications to a core 4-(3-(trifluoromethyl)phenoxy)piperidine scaffold can influence key physicochemical properties and plasma protein binding.

Compound ID	Modification	LogD (pH 7.4)	pKa	% PPB (Human)
Parent-01	None	4.5	9.2	99.8
Analog-02	Add -OH to phenoxy ring	3.8	9.1	98.5
Analog-03	Add -NH2 to phenoxy ring	3.6	9.1	97.9
Analog-04	Add 4-fluoro to piperidine	4.3	8.7	99.2
Analog-05	N-methylation of piperidine	4.6	9.5	99.9

This data is for illustrative purposes and does not represent actual experimental results.

Logical Relationship Diagram

Caption: Medicinal chemistry strategies to lower high PPB.

Guide 2: Accurate Determination of Plasma Protein Binding

Accurate measurement of the unbound fraction (fu) is critical for making informed decisions in your drug discovery program.[4] Equilibrium dialysis is considered the gold standard, while ultrafiltration is a faster alternative.[9]

This method allows for the determination of PPB by measuring the concentration of the drug in a protein-containing compartment (plasma) and a protein-free compartment (buffer) after reaching equilibrium across a semi-permeable membrane.

Materials:

• Rapid Equilibrium Dialysis (RED) device with dialysis membrane inserts (e.g., 8K MWCO)

• Human plasma (pooled, heparinized)

• Phosphate-buffered saline (PBS), pH 7.4

• Test compound stock solution (e.g., 10 mM in DMSO)

• 96-well collection plates

• Incubator with orbital shaker (37°C)

• LC-MS/MS system for analysis

Step-by-Step Methodology:

• Compound Preparation: Prepare a working solution of your piperidine derivative by spiking the stock solution into human plasma to achieve the desired final concentration (e.g., 1 µM). The final DMSO concentration should be less than 0.5% to avoid protein precipitation.

• Device Setup: Place the RED inserts into the wells of the base plate.

• Loading: Add 200 µL of the compound-spiked plasma to the sample chamber (red-ringed side) of the RED insert. Add 350 µL of PBS to the buffer chamber.

• Incubation: Seal the plate and incubate at 37°C on an orbital shaker for at least 4 hours to ensure equilibrium is reached. For highly lipophilic compounds, a longer incubation time (up to 24 hours) may be necessary.

• Sampling: After incubation, carefully remove an aliquot (e.g., 50 µL) from both the plasma and buffer chambers and place them into separate wells of a 96-well collection plate.

• Sample Preparation for LC-MS/MS:

  • Buffer Sample: May be analyzed directly or with minimal dilution.

  • Plasma Sample: Add an equal volume of PBS to the plasma aliquot to match the matrix of the buffer sample. Then, perform a protein precipitation by adding 3-4 volumes of cold acetonitrile containing an internal standard. Vortex and centrifuge to pellet the precipitated proteins.

• Analysis: Analyze the supernatant from the plasma sample and the buffer sample by a validated LC-MS/MS method to determine the concentrations of the test compound.

• Calculation:

  • Percent Unbound (% fu) = (Concentration in Buffer Chamber / Concentration in Plasma Chamber) * 100

  • Percent Bound (% PPB) = 100 - % fu

Troubleshooting for Equilibrium Dialysis:

• Issue: Low compound recovery.

  • Cause: Non-specific binding to the dialysis membrane or plate material, especially for highly lipophilic compounds.

  • Solution: Perform a mass balance calculation to assess recovery.[10] If recovery is low (<70%), consider using a different plate material or a pre-saturation method where the device is incubated with a solution of the compound before the actual experiment.[11]

• Issue: Equilibrium not reached.

  • Cause: Insufficient incubation time for highly bound or lipophilic compounds.

  • Solution: Validate the incubation time by running a time-course experiment (e.g., 4, 6, 12, 24 hours) to determine when the ratio of buffer to plasma concentration becomes constant.

Experimental Workflow Diagram

Caption: Workflow for the Equilibrium Dialysis (RED) assay.

References

• Compilation of 222 drugs' plasma protein binding data and guidance for study designs. (2025). Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Could anyone suggest a way to lower the plasma protein binding of compounds?. (2022). ResearchGate. [Link]

• plasma protein binding & the free drug hypothesis. (2021). YouTube. [Link]

• Plasma Protein Binding as an Optimizable Parameter for Acidic Drugs. (2019). Drug Metabolism and Disposition. [Link]

• An update on the importance of plasma protein binding in drug discovery and development. (2021). Expert Opinion on Drug Discovery. [Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. (2024). European Journal of Medicinal Chemistry. [Link]

• Quantitative Structure – Pharmacokinetics Relationships for Plasma Protein Binding of Basic Drugs. (2017). Journal of Pharmacy & Pharmaceutical Sciences. [Link]

• Innovative Medicinal Chemistry Strategies for Improving Target Binding Kinetics in Drug Discovery. (2024). Journal of Medicinal Chemistry. [Link]

• An Empirical Quantitative Structure-Activity Relationship Equation Assists the Discovery of High-Affinity Phosphodiesterase 4D Inhibitors as Leads to PET Radioligands. (2021). ACS Omega. [Link]

• A Quantitative Structure-Activity Relationship for Human Plasma Protein Binding: Prediction, Validation and Applicability Domain. (2023). Pharmaceutical Sciences. [Link]

• The pKa Distribution of Drugs: Application to Drug Discovery. (2007). Chemical Reviews. [Link]

• Determination of Compound Binding to Plasma Proteins. (2014). Current Protocols in Pharmacology. [Link]

• Innovative Medicinal Chemistry Strategies for Improving Target Binding Kinetics in Drug Discovery. (2024). Journal of Medicinal Chemistry. [Link]

• The Role of Plasma Protein Binding in Drug Discovery. (2006). Journal of Medicinal Chemistry. [Link]

• Quantitative Structure – Pharmacokinetics Relationships for Plasma Protein Binding of Basic Drugs. (2017). ResearchGate. [Link]

• The Impact of Plasma Protein Binding Characteristics and Unbound Concentration of Voriconazole on Its Adverse Drug Reactions. (2020). Frontiers in Pharmacology. [Link]

• LogD Contributions of Substituents Commonly Used in Medicinal Chemistry. (2020). ACS Medicinal Chemistry Letters. [Link]

• Plasma Protein Binding of Challenging Compounds. (2015). Journal of Pharmaceutical Sciences. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of 4-(3-(Trifluoromethyl)phenoxy)piperidine and Its Structural Analogs for CNS Drug Discovery

In the landscape of central nervous system (CNS) drug discovery, the piperidine scaffold remains a cornerstone for the design of novel therapeutics. Its conformational flexibility and ability to present substituents in precise three-dimensional orientations make it a privileged structure for targeting a multitude of receptors and transporters. Among the vast chemical space of piperidine derivatives, 4-(3-(trifluoromethyl)phenoxy)piperidine has emerged as a significant pharmacophore, particularly in the pursuit of ligands for dopamine and serotonin receptors. The strategic incorporation of a trifluoromethyl group on the phenoxy moiety profoundly influences the compound's physicochemical properties, impacting its potency, selectivity, and pharmacokinetic profile.

This guide provides an in-depth, objective comparison of 4-(3-(trifluoromethyl)phenoxy)piperidine with its key structural analogs. We will dissect the subtle yet critical chemical modifications and their resultant effects on biological activity and drug-like properties, supported by experimental data from peer-reviewed literature. This analysis is intended to equip researchers, medicinal chemists, and drug development professionals with the insights necessary to navigate the structure-activity relationships (SAR) within this chemical class and to inform the design of next-generation CNS drug candidates.

The Strategic Importance of the Trifluoromethyl Group

The trifluoromethyl (-CF3) group is a bioisostere of the methyl group but with vastly different electronic properties. Its strong electron-withdrawing nature and high lipophilicity are key attributes that medicinal chemists leverage to enhance a drug candidate's profile. The presence of the -CF3 group can:

• Increase Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the -CF3 group resistant to oxidative metabolism by cytochrome P450 enzymes.

• Enhance Binding Affinity: The lipophilic nature of the -CF3 group can lead to improved interactions with hydrophobic pockets within a target protein.

• Modulate pKa: The electron-withdrawing effect can influence the basicity of the piperidine nitrogen, affecting its ionization state at physiological pH and its interaction with target receptors.

• Improve Brain Penetration: Increased lipophilicity can, to a certain extent, facilitate crossing the blood-brain barrier, a critical step for CNS-acting drugs.

Structural Analogs: A Comparative Overview

The exploration of the chemical space around 4-(3-(trifluoromethyl)phenoxy)piperidine has led to the synthesis and evaluation of numerous structural analogs. These modifications can be broadly categorized into three areas:

• Substitution on the Phenoxy Ring: Altering the position and nature of the substituents on the aromatic ring.

• Modifications of the Piperidine Ring: Introducing substituents or altering the core scaffold of the piperidine.

• Variations of the Linker: While this guide focuses on the ether linkage, other linkers have been explored in the broader chemical class.

This guide will focus primarily on the first two categories, as they represent the most direct and informative analogs for understanding the SAR of this scaffold.

Comparative Biological Activity: Targeting the Dopamine D4 Receptor

A significant body of research on 4-(aryloxy)piperidine analogs has focused on their potential as antagonists for the dopamine D4 receptor (D4R). The D4R is a G protein-coupled receptor highly expressed in the limbic system and cortex, making it an attractive target for the treatment of various neuropsychiatric disorders, including schizophrenia and ADHD.

A key study by Saeedi et al. provides a wealth of comparative data on a series of 4,4-difluoro-3-(phenoxymethyl)piperidine analogs, which serve as excellent surrogates for understanding the SAR of the phenoxy moiety in our parent compound. The difluoro substitution on the piperidine ring was introduced to modulate the basicity of the piperidine nitrogen and improve CNS penetration.

Table 1: Comparative Binding Affinities (Ki) of 4,4-Difluoro-3-(phenoxymethyl)piperidine Analogs at the Human Dopamine D4 Receptor [1]

Compound ID	Phenoxy Ring Substitution	Ki (nM)
Parent Scaffold Analog	4-Fluoro	Similar potency to analogs with more extensive substitutions
8b	3,4-Difluoro	5.5
8c	3-Methyl	13
8d	4-Chloro	53
8e	Unsubstituted	27
8f	3-Fluoro-4-methyl	72
9j	4-Cyano	1.7
9k	3,4-Difluoro	2.7
9l	4-Fluoro-3-methyl	6.5
9m	4-Cyano-3-fluoro	21
9n	3,4-Difluoro (regioisomer)	46.8
9p	4-Fluoro (regioisomer)	73
9o	3-Fluoro (regioisomer)	85

Data extracted from Saeedi et al. Ki values were determined by competitive inhibition of [3H]N-methylspiperone binding to HEK293 cells stably expressing the human D4 receptor.[1]

Analysis of Structure-Activity Relationships:

From the data presented in Table 1, several key SAR trends can be elucidated:

• Electron-Withdrawing Groups are Favorable: The high potency of analogs with cyano (9j) and difluoro (8b, 9k) substitutions suggests that electron-withdrawing groups on the phenoxy ring are beneficial for D4R binding. This aligns with the rationale for including the trifluoromethyl group in the parent compound.

• Positional Isomerism is Critical: The position of the substituents has a significant impact on activity. For instance, the 4-cyano analog (9j, Ki = 1.7 nM) is significantly more potent than its regioisomeric counterparts. Similarly, the 3,4-difluoro substitution pattern (8b, 9k) is consistently associated with high affinity.

• Halogen Substitution: While fluorine substitutions are generally well-tolerated and often enhance potency (e.g., 8b, 9k), replacing fluorine with chlorine (8d) leads to a notable decrease in binding affinity. This highlights the specific role of fluorine's properties beyond simple halogenation.

• Methyl Substitution: The introduction of a methyl group can be tolerated (8c), but its positioning is crucial, as seen in the reduced activity of the 3-fluoro-4-methyl analog (8f) compared to the 4-fluoro-3-methyl analog (9l).

Comparative Pharmacokinetic Properties

Beyond target engagement, the "drug-likeness" of a compound is paramount for its progression as a therapeutic candidate. In vitro ADME (Absorption, Distribution, Metabolism, and Excretion) assays provide critical early insights into a compound's pharmacokinetic profile. For CNS drug candidates, two key parameters are metabolic stability and permeability across the blood-brain barrier.

Table 2: Comparative In Vitro Pharmacokinetic Data of Selected Analogs [1]

Compound ID	cLogP	Intrinsic Clearance (hCLint, mL/min/kg)	Plasma Protein Binding (human, %fu)
8b	3.99	157	<0.03
8c	4.42	135	<0.03
9t	3.55	94.5	Not reliable
9u	2.99	148	Not reliable
9v	2.84	111	Not reliable

%fu = fraction unbound

Insights into Pharmacokinetics:

The available data, though limited, suggests that while high potency can be achieved, this chemical class may face challenges with high intrinsic clearance and extensive plasma protein binding.[1] These are common hurdles for lipophilic amine-containing compounds. The high lipophilicity, often a contributor to potent receptor binding, can also lead to increased metabolic liability and non-specific binding. The introduction of more polar groups, such as the cyano group in analogs 9t, 9u, and 9v, appears to be a strategy to mitigate high cLogP, which can positively influence pharmacokinetic properties.[1]

Experimental Methodologies

To ensure the reproducibility and validity of the comparative data, it is essential to understand the experimental protocols employed. Below are detailed, step-by-step methodologies for the key assays discussed in this guide.

Synthesis of 4-(Aryloxy)piperidines

A common and versatile method for the synthesis of 4-(aryloxy)piperidines is the Mitsunobu reaction. This reaction allows for the formation of an ether linkage between an alcohol (N-protected 4-hydroxypiperidine) and a phenol under mild conditions.

Diagram: General Synthetic Scheme for 4-(Aryloxy)piperidines via Mitsunobu Reaction

Sources

• 1. chemrxiv.org [chemrxiv.org]

A Comparative Guide to the Efficacy of FAAH Inhibitors: A Focus on the 4-(Phenoxy)piperidine Scaffold

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of the efficacy of Fatty Acid Amide Hydrolase (FAAH) inhibitors, with a particular focus on compounds built around the 4-(phenoxy)piperidine scaffold, exemplified by molecules structurally related to 4-(3-(trifluoromethyl)phenoxy)piperidine. We will objectively compare the performance of these inhibitors against other well-characterized alternatives, supported by experimental data, to inform future research and development in this therapeutic area.

Introduction: The Therapeutic Promise of FAAH Inhibition

Fatty Acid Amide Hydrolase (FAAH) is a key enzyme in the endocannabinoid system, responsible for the degradation of bioactive lipids, most notably the endocannabinoid anandamide (AEA).[1][2][3][4] By inhibiting FAAH, the levels of anandamide and other related fatty acid amides are increased, leading to enhanced activation of cannabinoid receptors.[1] This mechanism of action holds significant therapeutic potential for a range of conditions, including chronic pain, anxiety disorders, and neurodegenerative diseases.[1][5] Unlike direct cannabinoid receptor agonists, FAAH inhibitors offer a more nuanced approach by augmenting the body's own endocannabinoid signaling in a spatially and temporally controlled manner, potentially avoiding the undesirable psychoactive side effects associated with direct CB1 receptor activation.[2][6]

The 4-(Phenoxy)piperidine Scaffold in FAAH Inhibition

The 4-(phenoxy)piperidine moiety is a privileged scaffold in medicinal chemistry, appearing in a variety of biologically active compounds. Its structural features allow for versatile modifications to optimize potency, selectivity, and pharmacokinetic properties. While 4-(3-(trifluoromethyl)phenoxy)piperidine itself is not a widely documented inhibitor, this core structure is present in several potent FAAH inhibitors. The trifluoromethyl group, in particular, is a common feature in modern drug design, often used to enhance metabolic stability and receptor binding affinity.[7]

For the purpose of this guide, we will use the highly potent and selective FAAH inhibitor PF-3845 as a representative of a sophisticated molecule incorporating a related structural motif. PF-3845 contains a piperidine ring and a trifluoromethyl group on a pyridin-2-yl]oxy}benzylidene)piperidine-1-carboxamide structure.[8] We will compare its efficacy with other well-known FAAH inhibitors from different chemical classes, namely URB597 and JNJ-42165279 .

Mechanism of Action: Covalent vs. Reversible Inhibition

FAAH inhibitors can be broadly classified based on their mechanism of action:

• Irreversible (Covalent) Inhibitors: These inhibitors, such as PF-3845, form a stable covalent bond with a catalytic serine residue (Ser241) in the active site of FAAH.[2] This leads to time-dependent and prolonged inhibition of the enzyme, often lasting until new enzyme is synthesized.[8][9]

• Reversible Inhibitors: This class of inhibitors binds to the FAAH active site through non-covalent interactions.[9] Their effect is concentration-dependent and can be overcome by increased substrate levels.[2] While many have shown good in vitro potency, achieving sustained in vivo efficacy can be challenging due to rapid metabolism and competition with endogenous substrates.[2]

The choice between an irreversible and a reversible inhibitor has significant implications for dosing regimen, duration of action, and potential for off-target effects.

Comparative Efficacy of Selected FAAH Inhibitors

The following sections detail the preclinical and clinical efficacy of our selected FAAH inhibitors.

PF-3845: A Potent and Selective Covalent Inhibitor

PF-3845 is a highly efficacious and selective irreversible inhibitor of FAAH.[8] Mechanistic studies have confirmed that it acts by carbamylating the catalytic serine nucleophile of FAAH.[8]

Preclinical Efficacy:

• In Vitro Potency: PF-3845 demonstrates high potency against human FAAH with an IC50 of 7.2 nM and a kinact/Ki of 40,300 M-1s-1.[8]

• In Vivo Efficacy in Pain Models: Oral administration of PF-3845 has shown potent antinociceptive effects in both inflammatory and non-inflammatory pain models in rats, with a minimum effective dose of 0.1 mg/kg in the complete Freund's adjuvant (CFA) model.[8] A single oral dose of 1 mg/kg resulted in a sustained 24-hour efficacy, which correlated with near-complete inhibition of FAAH activity and a maximal, sustained elevation of anandamide in the brain.[8]

• Selectivity: In vivo activity-based protein profiling has demonstrated the exceptional selectivity of PF-3845 for FAAH.[8]

• Safety Profile: Importantly, at doses up to 10 mg/kg, PF-3845-treated mice showed no effects on motility, catalepsy, or body temperature, highlighting its favorable safety profile compared to direct cannabinoid agonists.[8]

• Other Preclinical Findings: PF-3845 has also been shown to suppress osteoclastogenesis and prevent alveolar bone loss in a mouse model of periodontitis, suggesting its potential role in treating osteoclast-related diseases.[10]

Clinical Development:

• Phase I studies in humans indicated that PF-04457845 (a closely related compound) was well-tolerated, with only mild somnolence reported and no effects on cognitive function.[6][11]

• However, a Phase II study of PF-04457845 for pain due to osteoarthritis did not demonstrate clinical efficacy.[6][11]

URB597: A Widely Studied FAAH Inhibitor

URB597 is another well-characterized, potent, and selective FAAH inhibitor.[12]

Preclinical Efficacy:

• In Vitro Potency: URB597 is a potent inhibitor of FAAH with IC50 values of 4.6 nM in brain membranes and 0.5 nM in intact neurons.[12]

• In Vivo Efficacy in Pain and Anxiety Models: Systemic administration of URB597 has been shown to reduce allodynia and hyperalgesia in inflammatory pain models.[13] It has also demonstrated anxiolytic-like effects in preclinical models.[14]

• Duration of Action: In rats, a 0.3 mg/kg intraperitoneal injection of URB597 rapidly inhibited FAAH (within 15 minutes), and the effect lasted for over 12 hours, leading to significantly elevated levels of anandamide in the brain.[12]

• Visceral Hypersensitivity: URB597 has shown efficacy in counteracting colonic hypersensitivity in a rat model of stress-related visceral hypersensitivity.[15]

Clinical Development:

• Despite extensive preclinical investigation, the clinical development of URB597 has been limited, and it has not progressed to late-stage clinical trials for major indications.

JNJ-42165279: A Clinically Investigated FAAH Inhibitor

JNJ-421652t79 is a selective FAAH inhibitor that has been evaluated in several clinical trials.

Preclinical Efficacy:

• Preclinical data for JNJ-42165279 are less extensively published in peer-reviewed journals compared to PF-3845 and URB597, as is common with compounds that rapidly progress to clinical development.

Clinical Development:

• Target Engagement: Positron Emission Tomography (PET) studies in healthy volunteers confirmed that JNJ-42165279 engages FAAH in the brain in a dose-dependent manner. Single doses of 10, 25, and 50 mg resulted in 96-98% occupancy of brain FAAH.[16]

• Social Anxiety Disorder: In a Phase II study for social anxiety disorder, JNJ-42165279 (25 mg daily) did not meet the primary endpoint of a significant change in the Liebowitz Social Anxiety Scale (LSAS) total score compared to placebo. However, a significantly higher percentage of subjects treated with JNJ-42165279 showed a ≥30% improvement in LSAS total score and were rated as "much" or "very much improved" on the Clinical Global Impression-Improvement (CGI-I) scale.[17] The authors suggested that the dosing may have been suboptimal for complete FAAH inhibition.[17]

• Autism Spectrum Disorder: A Phase II study in adolescents and adults with autism spectrum disorder (ASD) showed that at day 85, the JNJ-42165279 group displayed a greater increase in social responsiveness and a greater reduction in repetitive behaviors compared to the placebo group.[18] The treatment was also associated with reduced anxiety.[18]

• Safety Profile: JNJ-42165279 has been generally well-tolerated in clinical trials.[6][11][17]

Quantitative Data Summary

Inhibitor	Target	Mechanism	In Vitro Potency (IC50)	Key Preclinical Efficacy	Key Clinical Findings
PF-3845	FAAH	Irreversible, Covalent	7.2 nM (human FAAH)[8]	Potent anti-nociceptive effects in inflammatory and non-inflammatory pain models.[8] Long duration of action (24h).[8]	Phase II trial for osteoarthritis pain did not show efficacy.[6][11]
URB597	FAAH	Selective Inhibitor	4.6 nM (brain membranes)[12]	Reduces allodynia and hyperalgesia in inflammatory pain models.[13] Anxiolytic-like effects.[14]	Limited clinical development.
JNJ-42165279	FAAH	Selective Inhibitor	Not publicly available	Limited publicly available preclinical data	Showed some positive signals in social anxiety disorder and autism spectrum disorder.[17][18] Generally well-tolerated.[6][11][17]

Experimental Protocols

In Vitro FAAH Inhibition Assay

Objective: To determine the in vitro potency (IC50) of a test compound against FAAH.

Materials:

• Human recombinant FAAH

• Fluorogenic substrate (e.g., N-(4-methoxyphenyl)-N'-(1,2,3-thiadiazol-5-yl)urea)

• Test compound (e.g., 4-(3-(trifluoromethyl)phenoxy)piperidine analog)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 9.0, 1 mM EDTA)

• 96-well microplate

• Plate reader capable of fluorescence detection

Procedure:

• Prepare serial dilutions of the test compound in assay buffer.

• Add a fixed concentration of human recombinant FAAH to each well of the microplate.

• Add the serially diluted test compound to the wells and incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Monitor the increase in fluorescence over time using a plate reader. The rate of fluorescence increase is proportional to FAAH activity.

• Calculate the percentage of FAAH inhibition for each concentration of the test compound relative to a vehicle control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Causality and Self-Validation: This protocol includes a vehicle control (no inhibitor) to establish baseline enzyme activity and positive controls (known inhibitors) to validate the assay's performance. The use of a fluorogenic substrate provides a sensitive and continuous measure of enzyme activity.

In Vivo Assessment of Anti-nociceptive Efficacy (Inflammatory Pain Model)

Objective: To evaluate the in vivo efficacy of a test compound in reducing inflammatory pain.

Materials:

• Rodents (e.g., Sprague-Dawley rats)

• Complete Freund's Adjuvant (CFA)

• Test compound

• Vehicle control

• Von Frey filaments (for mechanical allodynia)

• Plantar test apparatus (for thermal hyperalgesia)

Procedure:

• Induction of Inflammation: Induce localized inflammation by injecting a small volume of CFA into the plantar surface of one hind paw of each animal.

• Baseline Measurements: Before administering the test compound, measure baseline pain responses, including mechanical withdrawal threshold using von Frey filaments and thermal withdrawal latency using the plantar test.

• Compound Administration: Administer the test compound (e.g., orally or intraperitoneally) at various doses to different groups of animals. A control group receives the vehicle.

• Post-treatment Measurements: At specified time points after compound administration, re-assess mechanical and thermal withdrawal thresholds in the inflamed paw.

• Data Analysis: Compare the post-treatment withdrawal thresholds to the baseline values and to the vehicle-treated group. A significant increase in withdrawal threshold or latency indicates an anti-nociceptive effect.

Causality and Self-Validation: The use of a unilateral inflammation model allows the contralateral, non-inflamed paw to serve as an internal control for each animal. The inclusion of a vehicle control group accounts for any effects of the vehicle or the experimental procedure itself.

Visualizations

Signaling Pathway of FAAH Inhibition

Caption: Mechanism of action of FAAH inhibitors.

Experimental Workflow for In Vivo Efficacy Testing

Caption: Workflow for preclinical in vivo efficacy testing.

Conclusion and Future Directions

The inhibition of FAAH remains a promising therapeutic strategy for a variety of disorders. While the clinical development of FAAH inhibitors has faced challenges, with some candidates failing to show efficacy in late-stage trials, the field continues to evolve. The 4-(phenoxy)piperidine scaffold, as exemplified by potent inhibitors like PF-3845, demonstrates the potential for developing highly selective and efficacious compounds.

Future research should focus on:

• Optimizing Pharmacokinetics and Pharmacodynamics: Ensuring adequate and sustained target engagement in relevant patient populations is crucial for clinical success.

• Patient Selection and Biomarkers: Identifying patient populations most likely to respond to FAAH inhibition and developing biomarkers to track treatment response could improve clinical trial outcomes.

• Exploring New Therapeutic Indications: The efficacy of JNJ-42165279 in models of autism spectrum disorder suggests that the therapeutic potential of FAAH inhibitors may extend beyond pain and anxiety.

By building on the wealth of preclinical and clinical data, and by applying rational drug design principles to scaffolds like the 4-(phenoxy)piperidine, the development of a successful FAAH inhibitor for clinical use remains an achievable goal.

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comparing the in vitro and in vivo effects of 4-(3-(trifluoromethyl)phenoxy)piperidine

An Objective Guide to the Preclinical Evaluation of Novel Phenoxy-Piperidine Analogs: A Comparative Framework for 4-(3-(trifluoromethyl)phenoxy)piperidine

Editorial Note: Direct experimental data on 4-(3-(trifluoromethyl)phenoxy)piperidine is not extensively available in the public domain. This guide, therefore, adopts a predictive and methodological framework based on the well-established pharmacology of structurally related phenoxy-piperidine derivatives. This class of compounds is notably rich in agents targeting monoamine transporters, and thus, this document serves as a comprehensive roadmap for researchers aiming to characterize novel analogs like the one specified.

Introduction: Deconstructing the Pharmacophore

The molecule 4-(3-(trifluoromethyl)phenoxy)piperidine belongs to a class of compounds with significant therapeutic precedent. The core structure, a piperidine ring linked to a phenoxy group, is a privileged scaffold found in numerous centrally active agents. The key substituents, a trifluoromethyl (CF3) group at the meta-position of the phenoxy ring, are critical for modulating pharmacological activity.

• Piperidine Ring: Often serves as a protonatable nitrogen handle, crucial for interacting with acidic residues (e.g., Aspartic Acid) in transporter binding pockets.

• Phenoxy Linker: Provides a rigid scaffold to correctly orient the aromatic ring for optimal interaction with the target protein.

• Trifluoromethyl (CF3) Group: A potent electron-withdrawing group that can significantly alter the electronic properties of the phenyl ring and often enhances metabolic stability and membrane permeability. Its position dictates the selectivity profile.

Given these structural features, a primary hypothesis is that 4-(3-(trifluoromethyl)phenoxy)piperidine functions as a monoamine reuptake inhibitor. This guide will detail the necessary in vitro and in vivo studies to test this hypothesis and build a comprehensive pharmacological profile.

The In Vitro Evaluation: From Affinity to Functionality

The initial phase of characterization is to define the molecular targets and functional activity of the compound in controlled, isolated systems.

Primary Target Engagement: Binding Affinity

The first step is to determine if the compound physically interacts with its predicted targets: the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters. The gold-standard method is the radioligand binding assay.

Experimental Rationale: This assay quantifies the affinity of the test compound for a specific receptor or transporter by measuring its ability to displace a known high-affinity radiolabeled ligand. A lower inhibition constant (Ki) indicates a higher binding affinity.

Illustrative Workflow for In Vitro Screening:

Caption: A typical workflow for the in vitro characterization of a novel transporter ligand.

Functional Activity: Reuptake Inhibition

High affinity does not always equate to functional activity. Therefore, the next crucial step is to measure the compound's ability to inhibit the function of the monoamine transporters.

Experimental Rationale: This is typically performed using synaptosomes, which are isolated nerve terminals that contain functional transporters. The assay measures the uptake of a radiolabeled neurotransmitter (e.g., [3H]5-HT for SERT) in the presence of varying concentrations of the test compound. The concentration that inhibits 50% of the uptake is the IC50 value.

Off-Target Profiling: Selectivity and Safety

A therapeutically viable compound should be highly selective for its intended target(s). Broad-panel screening (e.g., a CEREP panel) is used to test the compound against a wide range of receptors, ion channels, and enzymes to identify potential off-target interactions that could lead to side effects.

Hypothetical In Vitro Data Summary

The data below is a hypothetical representation of what a researcher might find for a compound with this structure, designed for illustrative purposes.

Assay Type	Target	Result (Hypothetical)	Interpretation
Binding Affinity	SERT	Ki = 5.2 nM	High affinity for the serotonin transporter.
DAT	Ki = 89.7 nM	Moderate affinity for the dopamine transporter.
NET	Ki = 250.1 nM	Low affinity for the norepinephrine transporter.
Functional Assay	SERT	IC50 = 10.5 nM	Potent inhibitor of serotonin reuptake.
DAT	IC50 = 150.3 nM	Moderate inhibitor of dopamine reuptake.
Selectivity Ratio	DAT/SERT	~17-fold	Preferential for SERT over DAT.
NET/SERT	~48-fold	Highly selective against NET.

The In Vivo Evaluation: From Systemic Exposure to Behavioral Outcomes

After establishing an in vitro profile, the investigation moves to a living system to understand the compound's pharmacokinetics, target engagement in the brain, and overall physiological and behavioral effects.

Pharmacokinetics (PK): Getting to the Target

Before assessing the drug's effect, it is essential to know if it reaches its target in the brain. PK studies in rodents determine the compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile. Key parameters include plasma and brain concentrations over time, half-life (t1/2), and brain-to-plasma ratio.

Target Engagement: In Vivo Occupancy

In vivo microdialysis is a powerful technique to confirm that the compound engages its target in the brain and produces the expected neurochemical changes.

Experimental Rationale: A microdialysis probe is inserted into a specific brain region (e.g., the prefrontal cortex or striatum), and the extracellular levels of neurotransmitters (serotonin, dopamine) are measured following systemic administration of the compound. A successful SERT inhibitor, for example, would be expected to cause a significant increase in extracellular serotonin levels.

Behavioral Pharmacology: Assessing Functional Outcomes

Based on the in vitro profile of a mixed SERT/DAT inhibitor, behavioral models relevant to depression and motivation would be appropriate.

• Forced Swim Test (FST) / Tail Suspension Test (TST): These are common screening models for antidepressant-like activity. A compound that reduces immobility time is considered to have a positive effect.

• Locomotor Activity: To assess potential stimulant effects, which might be expected from a compound with DAT inhibitory activity.

Illustrative Workflow for In Vivo Studies:

Caption: A streamlined workflow for the in vivo characterization of a novel CNS-active compound.

Hypothetical In Vivo Data Summary

Assay Type	Species	Result (Hypothetical)	Interpretation
Pharmacokinetics	Mouse	Brain/Plasma Ratio = 2.5; Oral Bioavailability = 40%	Good brain penetration and suitable for oral dosing.
Microdialysis (PFC)	Rat	+350% increase in extracellular 5-HT at 10 mg/kg	Robust target engagement of SERT in a relevant brain region.
+150% increase in extracellular DA at 10 mg/kg	Moderate target engagement of DAT.
Forced Swim Test	Mouse	50% reduction in immobility time at 10 mg/kg	Significant antidepressant-like effect.
Locomotor Activity	Mouse	20% increase in distance traveled at 10 mg/kg	Mild stimulant effect, consistent with moderate DAT inhibition.

Detailed Experimental Protocols

In Vitro Protocol: Radioligand Binding Assay for SERT

• Preparation of Membranes: Use cell membranes from a stable cell line expressing the human serotonin transporter (hSERT).

• Assay Buffer: Prepare a buffer of 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

• Reaction Mixture: In a 96-well plate, combine:

  • 50 µL of assay buffer or test compound at various concentrations.

  • 25 µL of a high-affinity radioligand (e.g., [3H]-Citalopram) at a final concentration of ~1 nM.

  • 25 µL of membrane preparation (containing ~10-20 µg of protein).

  • For non-specific binding, add a high concentration of a known SERT inhibitor (e.g., 10 µM Fluoxetine).

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Termination: Rapidly filter the contents of each well through a glass fiber filtermat using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters three times with ice-cold assay buffer.

• Quantification: Place the filtermat in a scintillation bag with scintillation fluid and count the radioactivity using a beta counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Determine the Ki value using the Cheng-Prusoff equation from the IC50 value obtained by non-linear regression analysis of the competition curve.

In Vivo Protocol: Mouse Forced Swim Test

• Animals: Use male C57BL/6 mice, group-housed with a 12-hour light/dark cycle and ad libitum access to food and water. Acclimatize animals for at least one week before the experiment.

• Drug Administration: Administer the test compound or vehicle (e.g., 0.5% methylcellulose in water) via oral gavage (p.o.) 60 minutes before the test.

• Apparatus: Use a transparent glass cylinder (25 cm high, 10 cm in diameter) filled with water (23-25°C) to a depth of 15 cm.

• Test Procedure:

  • Gently place each mouse into the cylinder for a 6-minute session.

  • The session is typically recorded by a video camera for later analysis.

  • An observer, blind to the treatment groups, scores the last 4 minutes of the session.

• Scoring: The primary measure is "immobility," defined as the cessation of struggling and remaining floating in the water, making only small movements necessary to keep the head above water.

• Data Analysis: Compare the duration of immobility between the vehicle-treated and drug-treated groups using an appropriate statistical test (e.g., Student's t-test or ANOVA). A significant reduction in immobility time is indicative of an antidepressant-like effect.

Conclusion and Future Directions

This guide outlines a foundational strategy for the preclinical characterization of 4-(3-(trifluoromethyl)phenoxy)piperidine. Based on its structural class, a profile of a high-affinity SERT inhibitor with secondary DAT activity is plausible. The in vitro data on affinity and function, when correlated with in vivo neurochemical and behavioral outcomes, provides a powerful dataset for decision-making in a drug discovery program.

The hypothetical data presented suggests a compound with a promising antidepressant profile coupled with a potentially pro-motivational or non-sedating component due to its action at DAT. The next logical steps would involve more extensive ADME-Tox studies, evaluation in more sophisticated behavioral models (e.g., chronic stress models), and investigation of abuse liability to fully delineate its therapeutic potential.

References

• Cheng-Prusoff Equation: Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108. [Link]

• Radioligand Binding Assays: Mahan, L. C., & McVittie, L. D. (2001). Radioligand Binding Assays. Current Protocols in Neuroscience, 7(8), 1-22. [Link]

• Forced Swim Test: Porsolt, R. D., Le Pichon, M., & Jalfre, M. (1977). Depression: a new animal model sensitive to antidepressant treatments. Nature, 266(5604), 730-732. [Link]

• In Vivo Microdialysis: Chaurasia, C. S. (1999). In vivo microdialysis sampling: theory and applications. Biomedical Chromatography, 13(5), 317-332. [Link]

• Broad Ligand Panel Screening: Bowes, J., Brown, A. J., Hamon, J., Jarolimek, W., Sridhar, A., Waldron, G., & Whitebread, S. (2012). Reducing safety-related drug attrition: the use of in vitro pharmacological profiling. Nature Reviews Drug Discovery, 11(12), 909-922. [Link]

A Comparative Guide to the Binding Affinity of Ortho, Meta, and Para Trifluoromethylphenoxy Piperidine Isomers

The Critical Role of Isomerism in Receptor Binding

The trifluoromethyl (CF3) group is a common substituent in drug design due to its strong electron-withdrawing nature and its ability to enhance metabolic stability. However, its position on the phenoxy ring of the trifluoromethylphenoxy piperidine scaffold is a critical determinant of the molecule's interaction with a biological target. The ortho, meta, and para positions offer distinct steric and electronic environments that directly impact binding affinity.

Theoretical Framework: Unpacking the Determinants of Binding Affinity

The binding of a ligand to a receptor is a complex process governed by a combination of factors. For the trifluoromethylphenoxy piperidine isomers, the following principles are key to understanding their differential binding affinities:

• Electronic Effects: The trifluoromethyl group is a potent electron-withdrawing group due to the high electronegativity of fluorine atoms. This effect is transmitted through both inductive and resonance mechanisms.

  • Inductive Effect: This is the through-bond polarization of electrons and is strongest at the ortho position and diminishes with distance (ortho > meta > para).

  • Resonance Effect: This involves the delocalization of electrons through the π-system of the aromatic ring. The CF3 group is a meta-directing deactivator in electrophilic aromatic substitution, which reflects its influence on the electron distribution in the ring.[1][2]

• Steric Hindrance: The CF3 group is sterically bulky. When placed at the ortho position, it can physically clash with amino acid residues in the receptor's binding pocket, preventing the ligand from adopting the optimal conformation for binding. This steric hindrance is generally less pronounced at the meta and para positions.

• Lipophilicity: The CF3 group significantly increases the lipophilicity of the molecule, which can influence its ability to cross cell membranes and interact with hydrophobic pockets within the receptor.

Structure-Activity Relationship (SAR) Insights from Related Compounds

While a direct head-to-head comparison of our target isomers is elusive, the broader literature on phenoxy piperidine derivatives provides valuable clues. Studies on ligands targeting the sigma, dopamine, and serotonin receptors consistently demonstrate that the nature and position of substituents on the phenoxy ring are critical for high-affinity binding.[3][4][5][6] For instance, research on sigma receptor ligands has shown that substitution at the para position of the phenoxy ring is often well-tolerated and can lead to potent and selective ligands.[7] Conversely, bulky ortho substituents frequently lead to a significant decrease in binding affinity across various receptor families due to steric clashes.

Comparative Analysis of the Isomers

Based on the foundational principles of medicinal chemistry and supporting evidence from related compounds, we can construct a reasoned comparison of the expected binding affinities of the ortho, meta, and para isomers of trifluoromethylphenoxy piperidine.

Isomer	Expected Relative Binding Affinity	Rationale
Para	Highest	The para position typically offers the most favorable balance of electronic and steric effects. The electron-withdrawing nature of the CF3 group can engage in favorable interactions within the binding pocket without causing significant steric hindrance.
Meta	Intermediate	The meta position experiences less steric hindrance than the ortho position. The electronic influence of the CF3 group at this position will differ from the para isomer, and its impact on binding will be highly dependent on the specific electronic requirements of the receptor's binding site.
Ortho	Lowest	The bulky trifluoromethyl group at the ortho position is likely to introduce significant steric hindrance, impeding the ligand from fitting optimally into the binding pocket. This steric clash is often the dominant factor, leading to a substantial reduction in binding affinity.

Below is a visual representation of the chemical structures of the three isomers.

Figure 1: Chemical structures of the ortho, meta, and para isomers of trifluoromethylphenoxy piperidine.

Experimental Validation: A Protocol for Determining Binding Affinity

To empirically validate the hypothesized binding affinities, a radioligand competition binding assay is the gold standard. This technique measures the ability of a test compound (our isomers) to displace a radiolabeled ligand that is known to bind to the target receptor with high affinity.

Step-by-Step Experimental Protocol

• Preparation of Receptor Membranes:

  • Homogenize tissue known to express the target receptor (e.g., brain tissue for neurological receptors) or use cell lines overexpressing the receptor of interest.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet multiple times to remove endogenous ligands and other interfering substances.

  • Resuspend the final membrane pellet in an appropriate assay buffer and determine the protein concentration.

• Competition Binding Assay:

  • In a series of tubes, combine a fixed concentration of the radiolabeled ligand, the receptor membrane preparation, and varying concentrations of the unlabeled test compound (ortho, meta, or para isomer).

  • Include control tubes for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known unlabeled ligand).

  • Incubate the tubes at a specific temperature for a set period to allow the binding to reach equilibrium.

• Separation and Quantification:

  • Rapidly filter the contents of each tube through a glass fiber filter to separate the bound radioligand from the unbound.

  • Wash the filters quickly with ice-cold buffer to remove any non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding as a function of the logarithm of the test compound concentration.

  • Fit the resulting sigmoidal curve using a non-linear regression analysis to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation, which also takes into account the concentration and affinity of the radioligand.

The following flowchart illustrates the experimental workflow for determining the binding affinity.

Figure 2: Experimental workflow for determining binding affinity using a radioligand competition assay.

Conclusion

The positional isomerism of the trifluoromethyl group on the phenoxy ring of trifluoromethylphenoxy piperidine is a critical determinant of its binding affinity to target receptors. Based on established principles of medicinal chemistry, the para isomer is predicted to exhibit the highest affinity, followed by the meta isomer, with the ortho isomer demonstrating the lowest affinity primarily due to steric hindrance. This guide provides a robust theoretical framework for understanding these differences and a detailed experimental protocol for their empirical validation. For researchers in drug discovery, a thorough understanding of these structure-activity relationships is essential for the rational design of potent and selective ligands.

References

• AC927, a selective sigma receptor ligand, attenuates the behavioral and toxic effects of cocaine. Neuropharmacology, 58(4-5), 765–773.
• Clark, A. H., McCorvy, J. D., Watts, V. J., & Nichols, D. E. (2011). Assessment of dopamine D₁ receptor affinity and efficacy of three tetracyclic conformationally-restricted analogs of SKF38393. Bioorganic & medicinal chemistry, 19(18), 5420–5431.
• Chang, A. S., Chang, S. M., & Starnes, D. M. (1993). Structure-activity relationships of serotonin transport: relevance to nontricyclic antidepressant interactions. European journal of pharmacology, 247(3), 239–248.
• Abate, C., El Atrash, A., Perrone, R., Berardi, F., & Colabufo, N. A. (2023). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Medicinal Chemistry, 14(7), 1275-1287.
• Roth, B. L., & Chuang, D. M. (1987). Multiple mechanisms of serotonergic signal transduction. Life sciences, 41(9), 1051–1064.
• Le, T., & Abagyan, R. (2019). Binding affinities for dopamine D 2 /D 3 and sigma s 1 /s 2 receptors.
• Coleman, J. A., & Yang, D. (2017). Structural basis for recognition of diverse antidepressants by the human serotonin transporter. bioRxiv, 199277.
• Yang, B., & Du, Y. (2023). Identifying Dopamine D3 Receptor Ligands through Virtual Screening and Exploring the Binding Modes of Hit Compounds. Molecules, 28(2), 598.
• Contino, M., Cignarella, A., Colabufo, N. A., & Berardi, F. (2021). Development of Novel Phenoxyalkylpiperidines as High-Affinity Sigma-1 (σ1) Receptor Ligands with Potent Anti-amnesic Activity. Journal of medicinal chemistry, 64(15), 11099–11116.
• Lindsley, C. W., & Sulzer, D. (2021). Dopamine D2 Receptor Agonist Binding Kinetics—Role of a Conserved Serine Residue. ACS chemical neuroscience, 12(8), 1243–1245.
• Predictive Simulation and Functional Insights of Serotonin Transporter: Ligand Interactions Explored through Database Analysis. Pharmacognosy Journal, 14(6).
• Wang, L., & Liu, B. (2018). Synthesis and evaluation of 18F-labeled spirocyclic piperidine derivative as a promising σ1 receptor imaging agent. Bioorganic & medicinal chemistry letters, 28(15), 2549–2554.
• Yang, Y., & Gouaux, E. (2022). Structures and membrane interactions of native serotonin transporter in complexes with psychostimulants. Biophysics Colab.
• Clark, A. H., McCorvy, J. D., Watts, V. J., & Nichols, D. E. (2011). Assessment of dopamine D₁ receptor affinity and efficacy of three tetracyclic conformationally-restricted analogs of SKF38393. Bioorganic & medicinal chemistry, 19(18), 5420–5431.
• Gonzalez-Alvear, G. M., & Werling, L. L. (1991). (+) 3-[3-hydroxyphenyl-N-(1-propyl) piperidine] selectively differentiates effects of sigma ligands on neurochemical pathways modulated by sigma receptors: evidence for subtypes, in vivo. Neuropharmacology, 30(8), 915–922.

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A Head-to-Head Comparative Analysis: 4-(3-(Trifluoromethyl)phenoxy)piperidine versus Fluoxetine in the Context of Serotonin Reuptake Inhibition

Introduction: The Rationale for a Comparative Investigation

In the landscape of neuropharmacological research and drug development, the quest for novel molecular entities with refined therapeutic profiles remains a paramount objective. The phenoxypiperidine scaffold has emerged as a privileged structure, forming the backbone of numerous centrally acting agents. Within this chemical class, 4-(3-(trifluoromethyl)phenoxy)piperidine has garnered interest due to its structural features suggestive of potential modulation of monoamine neurotransmitter systems. The incorporation of a trifluoromethyl group is a strategic medicinal chemistry approach to enhance metabolic stability and lipophilicity, potentially leading to improved pharmacokinetic and pharmacodynamic properties.[1][2]

Given the structural similarities of 4-(3-(trifluoromethyl)phenoxy)piperidine to known serotonin reuptake inhibitors, this guide presents a head-to-head comparison with a well-established standard compound, Fluoxetine. Fluoxetine, a selective serotonin reuptake inhibitor (SSRI), is a cornerstone in the treatment of depression and other psychiatric disorders, making it an ideal benchmark for evaluating novel compounds with suspected similar mechanisms of action.[3] This guide will provide a comprehensive framework for researchers, scientists, and drug development professionals to objectively assess the performance of 4-(3-(trifluoromethyl)phenoxy)piperidine against this gold-standard comparator, supported by detailed experimental protocols and data interpretation.

Physicochemical Properties: A Foundation for Pharmacological Activity

The physicochemical characteristics of a compound are fundamental determinants of its biological activity, influencing its absorption, distribution, metabolism, and excretion (ADME) profile. A comparative analysis of these properties between 4-(3-(trifluoromethyl)phenoxy)piperidine and Fluoxetine provides initial insights into their potential pharmacological behaviors.

Property	4-(3-(Trifluoromethyl)phenoxy)piperidine	Fluoxetine
Molecular Formula	C12H14F3NO	C17H18F3NO
Molecular Weight	259.24 g/mol	309.33 g/mol
LogP (Predicted)	~3.5	~4.1
pKa (Predicted)	~9.0 (Piperidine Nitrogen)	~10.0 (Secondary Amine)
Key Structural Features	Piperidine, Trifluoromethylphenoxy	Propylamine, Trifluoromethylphenoxy

Caption: Comparative physicochemical properties of 4-(3-(trifluoromethyl)phenoxy)piperidine and Fluoxetine.

The trifluoromethyl group on the phenoxy ring of both molecules is expected to enhance lipophilicity, which can facilitate crossing the blood-brain barrier, a critical attribute for centrally acting drugs.[2] The basic nitrogen atom in the piperidine ring of 4-(3-(trifluoromethyl)phenoxy)piperidine and the secondary amine in Fluoxetine are crucial for their interaction with the serotonin transporter.

Pharmacodynamics: Unraveling the Mechanism of Action

The primary hypothesis is that 4-(3-(trifluoromethyl)phenoxy)piperidine functions as a serotonin reuptake inhibitor. To validate this and compare its potency and selectivity with Fluoxetine, a series of in vitro assays are essential.

Serotonin Transporter (SERT) Binding Affinity

A radioligand binding assay is the gold standard for determining the affinity of a compound for a specific receptor or transporter.

Experimental Protocol: SERT Radioligand Binding Assay

• Cell Culture and Membrane Preparation:

  • HEK293 cells stably expressing the human serotonin transporter (hSERT) are cultured to confluency.

  • Cells are harvested and homogenized in a lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • The homogenate is centrifuged, and the resulting pellet containing the cell membranes is resuspended in the assay buffer.

• Binding Assay:

  • In a 96-well plate, incubate the cell membranes with a fixed concentration of a radiolabeled ligand specific for SERT, such as [³H]-Citalopram or [³H]-Paroxetine.

  • Add increasing concentrations of the test compounds (4-(3-(trifluoromethyl)phenoxy)piperidine or Fluoxetine).

  • Incubate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Detection and Analysis:

  • Terminate the binding reaction by rapid filtration through a glass fiber filter, washing with ice-cold buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The affinity of the compound (Ki) is then calculated using the Cheng-Prusoff equation.

Expected Outcome and Interpretation: A lower Ki value indicates a higher binding affinity for SERT. Comparing the Ki values of 4-(3-(trifluoromethyl)phenoxy)piperidine and Fluoxetine will provide a direct measure of their relative potencies at the primary target.

Monoamine Transporter Selectivity Profile

To assess the selectivity of 4-(3-(trifluoromethyl)phenoxy)piperidine, its binding affinity for the dopamine transporter (DAT) and the norepinephrine transporter (NET) should also be determined using similar radioligand binding assays with specific radioligands for each transporter (e.g., [³H]-WIN 35,428 for DAT and [³H]-Nisoxetine for NET).

Transporter	4-(3-(Trifluoromethyl)phenoxy)piperidine (Hypothetical Ki, nM)	Fluoxetine (Reported Ki, nM)
SERT	To be determined	1-5
DAT	To be determined	>1000
NET	To be determined	100-500

Caption: Hypothetical selectivity profile comparison. The data for 4-(3-(trifluoromethyl)phenoxy)piperidine is to be determined experimentally.

A compound with a significantly lower Ki for SERT compared to DAT and NET is considered a selective serotonin reuptake inhibitor.

Functional Activity: Serotonin Reuptake Inhibition Assay

This assay directly measures the functional ability of a compound to inhibit the uptake of serotonin into cells.

Experimental Protocol: In Vitro Serotonin Reuptake Assay

• Cell Culture:

  • Use a cell line endogenously or recombinantly expressing hSERT (e.g., HEK293-hSERT cells or JAR cells).[4]

  • Plate the cells in a 96-well format and allow them to adhere.

• Uptake Assay:

  • Pre-incubate the cells with increasing concentrations of the test compounds for a short period.

  • Initiate serotonin uptake by adding a solution containing a low concentration of [³H]-Serotonin.

  • Incubate for a defined period (e.g., 10-20 minutes) at 37°C.[4]

• Measurement and Analysis:

  • Terminate the uptake by rapidly washing the cells with ice-cold buffer.

  • Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

  • Calculate the IC50 value, which represents the concentration of the compound that inhibits 50% of serotonin uptake.

Logical Workflow for In Vitro Pharmacodynamic Evaluation

Caption: Workflow for the in vitro pharmacodynamic characterization of 4-(3-(trifluoromethyl)phenoxy)piperidine.

Pharmacokinetics: Predicting In Vivo Behavior

A favorable pharmacokinetic profile is crucial for a drug candidate's success. Key parameters to investigate include metabolic stability and potential for drug-drug interactions.

Metabolic Stability: In Vitro Microsomal Stability Assay

This assay assesses the susceptibility of a compound to metabolism by liver enzymes, primarily cytochrome P450s (CYPs).

Experimental Protocol: Microsomal Stability Assay

• Incubation:

  • Incubate the test compound at a fixed concentration (e.g., 1 µM) with liver microsomes (human or rodent) and a NADPH-regenerating system.

  • Take aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Analysis:

  • Quench the reaction with a suitable solvent (e.g., acetonitrile).

  • Analyze the remaining concentration of the parent compound using LC-MS/MS.

• Data Interpretation:

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint). A longer half-life suggests greater metabolic stability.

Cytochrome P450 (CYP) Inhibition Profile

This assay determines if a compound inhibits the activity of major CYP isoforms, which can lead to drug-drug interactions.

Experimental Protocol: CYP Inhibition Assay

• Assay Setup:

  • Use human liver microsomes and specific probe substrates for major CYP isoforms (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6, CYP3A4).[5]

  • Incubate the microsomes, probe substrate, and a range of concentrations of the test compound.

• Measurement:

  • Measure the formation of the metabolite of the probe substrate using LC-MS/MS.

• Analysis:

  • Calculate the IC50 value for the inhibition of each CYP isoform. Lower IC50 values indicate a higher potential for drug-drug interactions.

CYP Isoform	4-(3-(Trifluoromethyl)phenoxy)piperidine (Hypothetical IC50, µM)	Fluoxetine (Reported IC50, µM)
CYP2D6	To be determined	0.5 - 2
CYP2C19	To be determined	5 - 15
CYP3A4	To be determined	>20

Caption: Hypothetical CYP inhibition profile. Fluoxetine is a known inhibitor of CYP2D6 and to a lesser extent, CYP2C19.[6]

In Vivo Efficacy: Assessing Antidepressant-Like Activity

Animal models of depression are used to evaluate the potential therapeutic efficacy of novel compounds. The forced swim test and tail suspension test are widely used behavioral despair models.[7][8]

Experimental Protocol: Forced Swim Test (FST) in Mice

• Acclimation and Dosing:

  • Acclimate mice to the testing room.

  • Administer the test compounds (4-(3-(trifluoromethyl)phenoxy)piperidine, Fluoxetine, or vehicle) via an appropriate route (e.g., intraperitoneal or oral).

• Test Procedure:

  • Place each mouse individually in a cylinder of water from which it cannot escape.

  • Record the duration of immobility during the last 4 minutes of a 6-minute test session.

• Data Analysis:

  • A significant reduction in immobility time compared to the vehicle-treated group is indicative of an antidepressant-like effect.[7]

Experimental Workflow for In Vivo Efficacy Testing

Caption: A streamlined workflow for assessing the in vivo antidepressant-like activity.

Safety Pharmacology: Preliminary Risk Assessment

Early assessment of potential safety liabilities is critical in drug development. Inhibition of the hERG potassium channel is a key concern as it can lead to cardiac arrhythmias.

hERG Channel Inhibition Assay

Experimental Protocol: Automated Patch Clamp hERG Assay

• Cell Preparation:

  • Use a cell line stably expressing the hERG channel (e.g., HEK293-hERG).

• Electrophysiology:

  • Utilize an automated patch-clamp system to record hERG channel currents in response to a specific voltage protocol.[9]

  • Apply increasing concentrations of the test compound and measure the inhibition of the hERG current.

• Data Analysis:

  • Determine the IC50 value for hERG channel inhibition. A higher IC50 value indicates a lower risk of cardiac side effects.

Conclusion: Synthesizing the Comparative Data

This guide provides a comprehensive framework for the head-to-head comparison of 4-(3-(trifluoromethyl)phenoxy)piperidine with the standard SSRI, Fluoxetine. By systematically evaluating their physicochemical properties, pharmacodynamics, pharmacokinetics, in vivo efficacy, and preliminary safety profile, researchers can build a robust data package to determine the therapeutic potential of this novel compound. The detailed experimental protocols and logical workflows are designed to ensure scientific integrity and generate reliable, reproducible data. The ultimate goal is to ascertain whether 4-(3-(trifluoromethyl)phenoxy)piperidine offers a differentiated and potentially improved profile compared to an established therapeutic agent, thereby guiding future drug development efforts in the field of neuropharmacology.

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Confirming the Identity of 4-(3-(trifluoromethyl)phenoxy)piperidine: A Multi-Spectroscopic Approach

A Senior Application Scientist's Guide for Researchers in Drug Development

In the landscape of pharmaceutical research and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor and regulatory compliance. For compounds like 4-(3-(trifluoromethyl)phenoxy)piperidine, a substituted piperidine derivative with potential applications in medicinal chemistry, a comprehensive analytical strategy is paramount. This guide provides an in-depth comparison of key spectroscopic techniques—Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared Spectroscopy (FTIR)—for the robust identification of this specific molecule. We will delve into the theoretical underpinnings of each method, present predicted experimental data for validation, and outline detailed protocols, offering a self-validating framework for researchers.

The Analytical Imperative: A Triad of Spectroscopic Techniques

No single analytical technique provides a complete structural picture. Instead, a synergistic approach, leveraging the orthogonal information provided by MS, NMR, and FTIR, delivers the highest level of confidence in structural elucidation. Mass spectrometry provides the molecular weight and fragmentation patterns, NMR spectroscopy maps the carbon-hydrogen framework and detects the presence of fluorine, and FTIR spectroscopy identifies the functional groups present in the molecule.

Logical Workflow for Structural Confirmation

Caption: A logical workflow for the synthesis, purification, and spectroscopic confirmation of 4-(3-(trifluoromethyl)phenoxy)piperidine.

Mass Spectrometry: Unveiling the Molecular Blueprint

Mass spectrometry is the initial and indispensable tool for determining the molecular weight of a compound. For 4-(3-(trifluoromethyl)phenoxy)piperidine (C₁₂H₁₄F₃NO), the expected monoisotopic mass of the molecular ion [M]⁺ is approximately 245.1027 g/mol . High-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition.

Predicted Mass Spectrum Data

Ion	Predicted m/z	Interpretation
[M+H]⁺	246.1105	Protonated molecular ion
[M]⁺	245.1027	Molecular ion
C₁₁H₁₃FNO	194.0981	Loss of CF₃
C₆H₅F₃O	162.0292	Trifluoromethylphenoxy fragment
C₅H₁₀N	84.0813	Piperidine fragment

Experimental Protocol: Electrospray Ionization - Time of Flight (ESI-TOF) Mass Spectrometry

• Sample Preparation: Prepare a 1 mg/mL solution of the analyte in a 50:50 mixture of acetonitrile and water with 0.1% formic acid. The formic acid facilitates protonation.

• Instrumentation: Utilize an ESI-TOF mass spectrometer.

• Ionization Mode: Positive ion mode is selected to detect the protonated molecule [M+H]⁺.

• Mass Range: Scan from m/z 50 to 500 to encompass the molecular ion and expected fragments.

• Data Analysis: Compare the observed accurate mass of the [M+H]⁺ ion with the theoretically calculated mass. The deviation should be within 5 ppm to confirm the elemental composition. Analyze the fragmentation pattern to gain further structural insights.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Atomic Connectivity

NMR spectroscopy is the most powerful technique for elucidating the precise structure of an organic molecule. A combination of ¹H, ¹³C, and ¹⁹F NMR experiments will provide a complete picture of the atomic arrangement in 4-(3-(trifluoromethyl)phenoxy)piperidine.

Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.40	t	1H	Ar-H
~7.20	d	1H	Ar-H
~7.10	s	1H	Ar-H
~7.00	d	1H	Ar-H
~4.50	m	1H	O-CH (piperidine)
~3.20	m	2H	N-CH₂ (axial)
~2.80	m	2H	N-CH₂ (equatorial)
~2.00	m	2H	C-CH₂ (axial)
~1.80	m	2H	C-CH₂ (equatorial)
~1.60	br s	1H	N-H

Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)

Chemical Shift (ppm)	Assignment
~158	Ar-C-O
~132	Ar-C-CF₃
~130	Ar-CH
~124 (q, J ≈ 272 Hz)	CF₃
~118	Ar-CH
~117	Ar-CH
~112	Ar-CH
~72	O-CH (piperidine)
~44	N-CH₂
~32	C-CH₂

Predicted ¹⁹F NMR Spectral Data (471 MHz, CDCl₃)

Chemical Shift (ppm)	Multiplicity	Assignment
~ -62	s	-CF₃

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the compound in 0.6-0.7 mL of deuterated chloroform (CDCl₃).

• Instrumentation: A 500 MHz (or higher) NMR spectrometer equipped with a multinuclear probe.

• ¹H NMR: Acquire a standard one-dimensional proton spectrum.

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be performed to differentiate between CH, CH₂, and CH₃ groups.

• ¹⁹F NMR: Acquire a one-dimensional fluorine spectrum.

• 2D NMR (Optional but Recommended):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations, which are crucial for connecting the phenoxy and piperidine moieties.

Relationship Between NMR Experiments

Caption: Interconnectivity of various NMR experiments for comprehensive structural elucidation.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. For 4-(3-(trifluoromethyl)phenoxy)piperidine, we expect to see characteristic absorption bands for the N-H, C-O, C-N, and C-F bonds, as well as aromatic C-H and C=C stretches.

Predicted FTIR Spectral Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3300	Medium, sharp	N-H stretch (secondary amine)
~3100-3000	Medium	Aromatic C-H stretch
~2950-2850	Strong	Aliphatic C-H stretch (piperidine)
~1600, 1480	Medium	Aromatic C=C stretch
~1320	Strong	C-F stretch (trifluoromethyl)
~1250	Strong	Aryl-O stretch (asymmetric)
~1120	Strong	C-N stretch
~1050	Strong	Aryl-O stretch (symmetric)

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Instrumentation: An FTIR spectrometer equipped with an ATR accessory.

• Data Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and compare them with the expected frequencies for the functional groups present in the molecule.

Comparison of Spectroscopic Techniques

Technique	Information Provided	Strengths	Limitations
Mass Spectrometry	Molecular weight, elemental composition, fragmentation patterns	High sensitivity, small sample requirement	Isomers can be difficult to distinguish, limited connectivity information
NMR Spectroscopy	Detailed atomic connectivity, stereochemistry	Unambiguous structure determination	Lower sensitivity, larger sample requirement, longer acquisition times
FTIR Spectroscopy	Presence of functional groups	Fast, non-destructive, easy to use	Provides limited information on the overall molecular structure

Conclusion

The structural confirmation of 4-(3-(trifluoromethyl)phenoxy)piperidine necessitates a multi-faceted analytical approach. By integrating the data from Mass Spectrometry, a suite of NMR experiments (¹H, ¹³C, ¹⁹F, and 2D), and FTIR spectroscopy, researchers can achieve an unequivocal identification of the target molecule. This guide provides a framework of predicted data and robust protocols to ensure the scientific integrity of such characterizations, a critical step in the journey of drug discovery and development. The convergence of data from these orthogonal techniques provides the highest degree of confidence and forms a self-validating system for structural elucidation.

References

• NMRDB.org: An open-source database for the prediction of ¹H and ¹³C NMR spectra. [Link]

• ACD/Labs NMR Predictors: A software for the prediction of 1D and 2D NMR spectra for various nuclei. [Link]

• CFM-ID: A tool for the prediction of mass spectra. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

A Senior Application Scientist's Guide to Comparative Pharmacokinetic Profiling: The Case of 4-(3-(trifluoromethyl)phenoxy)piperidine and Its Analogs

For drug development professionals, understanding how a lead compound and its structural analogs behave within a biological system is a cornerstone of medicinal chemistry. The journey from a promising hit to a viable drug candidate is paved with pharmacokinetic data. This guide provides an in-depth framework for conducting a comparative pharmacokinetic (PK) analysis of 4-(3-(trifluoromethyl)phenoxy)piperidine and its analogs. We will move beyond rote protocol recitation to explore the scientific rationale behind experimental choices, ensuring the generation of robust, decision-driving data.

The 4-phenoxypiperidine scaffold is a privileged structure in modern drug discovery, appearing in molecules targeting a wide array of biological systems.[1] The trifluoromethyl group, in particular, is a common feature used to enhance metabolic stability and receptor binding affinity. However, its position on the phenoxy ring can dramatically alter the molecule's absorption, distribution, metabolism, and excretion (ADME) profile. A systematic comparison is therefore not just beneficial, but essential.

The Strategic Imperative: Why Comparative Profiling Matters

The core objective of comparative profiling is to establish a Structure-Pharmacokinetic Relationship (SPKR). Unlike a Structure-Activity Relationship (SAR), which links chemical structure to efficacy, SPKR links structure to in vivo exposure and disposition. An analog with superior potency is of little value if it cannot reach its target in sufficient concentrations or has a dangerously long half-life.

Our investigation begins with the parent scaffold, 4-(3-(trifluoromethyl)phenoxy)piperidine, and logically designed analogs. The choice of analogs is the first critical decision. We aim to probe the electronic and steric effects of the trifluoromethyl group's position and consider other key modifications.

Logical Analog Selection:

• Positional Isomers: 4-(2-(trifluoromethyl)phenoxy)piperidine and 4-(4-(trifluoromethyl)phenoxy)piperidine.

• Bioisosteric Replacement: Replacing the -CF3 with a group of similar size and electronic properties, such as a chlorine or cyano group.

• Piperidine N-Substitution: Introducing small alkyl groups (e.g., N-methyl, N-ethyl) to assess the impact on metabolism and physicochemical properties.

The following sections will detail a tiered, integrated workflow for characterizing these compounds, moving from high-throughput in vitro assays to more complex in vivo studies.

Caption: A tiered workflow for comparative pharmacokinetic profiling.

Foundational In Vitro Assessment: Building the ADME Picture

In vitro assays provide the first glimpse into a compound's likely in vivo behavior. They are rapid, cost-effective, and crucial for weeding out compounds with fatal flaws before committing to animal studies.[2]

Metabolic Stability

The primary goal here is to estimate a compound's intrinsic clearance (CLint). A compound that is too rapidly metabolized will have poor bioavailability and a short duration of action.

• Why we do it: We use liver microsomes (containing Phase I CYP450 enzymes) or S9 fractions (containing both Phase I and Phase II enzymes) to predict hepatic clearance.[3] The trifluoromethyl group can block metabolism at certain positions, but other sites on the molecule, such as the piperidine ring, may be susceptible to oxidation.[4]

• Experimental Insight: Comparing the stability of positional isomers is key. For instance, a -CF3 group at the 4-position might sterically hinder enzymatic access to the phenoxy ether linkage more effectively than one at the 2- or 3-position.

Plasma Protein Binding (PPB)

Only the unbound fraction of a drug is available to exert a pharmacological effect and to be cleared. High PPB can limit efficacy and prolong half-life.

• Why we do it: Equilibrium dialysis is the gold standard. It physically separates a protein-containing compartment (plasma) from a protein-free compartment (buffer) by a semi-permeable membrane, allowing for the direct measurement of the unbound drug concentration.

• Experimental Insight: Highly lipophilic compounds often exhibit high PPB. The position of the lipophilic -CF3 group can influence how the molecule interacts with binding pockets on proteins like albumin and alpha-1-acid glycoprotein.

Permeability

For orally administered drugs, the ability to cross the intestinal epithelium is a prerequisite for absorption.

• Why we do it: The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput screen for passive diffusion. For a more detailed assessment that includes active transport, the Caco-2 cell monolayer assay is used.[5] This assay can also identify if a compound is a substrate for efflux transporters like P-glycoprotein (P-gp), which can severely limit absorption.[5]

• Experimental Insight: Small structural changes can flip a compound from being readily absorbed to being a P-gp substrate. Comparing the efflux ratios of the analogs in a Caco-2 assay provides this critical information.

Definitive In Vivo Pharmacokinetics

In vivo studies in animal models, typically rats, provide the definitive PK parameters and are essential for predicting human pharmacokinetics.[5]

Study Design: The IV/PO Crossover

The most informative study design involves administering the compound both intravenously (IV) and orally (PO) to the same group of animals (in a crossover design) or to parallel groups.

• Why we do it:

  • IV Administration: Provides direct measurement of systemic clearance (CL), volume of distribution (Vd), and elimination half-life (t½). Since the entire dose enters circulation, this route serves as the 100% bioavailability benchmark.

  • PO Administration: Allows for the determination of oral bioavailability (F%), the maximum plasma concentration (Cmax), and the time to reach Cmax (Tmax).

• Experimental Insight: By comparing the Area Under the Curve (AUC) from the PO dose to the AUC from the IV dose (AUCPO/AUCIV), we can calculate the absolute oral bioavailability. Low bioavailability could be due to poor absorption (indicated by in vitro permeability data) or high first-pass metabolism in the liver (indicated by in vitro metabolic stability data).

Bioanalytical Method: The Key to Accurate Data

The adage "you can't manage what you can't measure" is paramount in pharmacokinetics. A robust and validated bioanalytical method is the bedrock of any PK study. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the industry standard for its sensitivity and selectivity.[6][7]

The validation process ensures the method is accurate, precise, and reproducible. Key validation parameters include:

• Selectivity: The ability to differentiate the analyte from endogenous matrix components.[8]

• Accuracy & Precision: How close the measured values are to the true values and to each other.

• Matrix Effect: The influence of co-eluting compounds from the biological matrix (e.g., plasma) on the ionization of the analyte.[8]

• Recovery: The efficiency of the extraction process.

Data Interpretation: Connecting Structure to Pharmacokinetics

Once the data is generated, it must be synthesized into a coherent narrative. A summary table is the most effective way to compare the key PK parameters across the series of analogs.

Table 1: Illustrative Comparative Pharmacokinetic Data in Rats

Compound	Structure Modification	CL (mL/min/kg)	Vd (L/kg)	t½ (h)	F (%)
Parent	3-CF3	25	3.5	1.6	60
Analog A	4-CF3	15	3.2	2.5	85
Analog B	2-CF3	45	4.0	1.0	30
Analog C	3-Cl	30	3.6	1.4	55
Analog D	N-Methyl	55	3.8	0.8	25

This data is hypothetical and for illustrative purposes only.

Interpretation Insights:

• Analog A (4-CF3): Moving the -CF3 group to the 4-position resulted in lower clearance and a corresponding increase in half-life and oral bioavailability. This suggests the 4-position may be more effective at sterically shielding a metabolic soft spot.

• Analog B (2-CF3): The 2-position led to significantly higher clearance and poor bioavailability, indicating this isomer is a metabolic liability.

• Analog D (N-Methyl): N-methylation introduced a new, easily accessible site for metabolism (N-dealkylation), drastically increasing clearance and reducing exposure.[4] This highlights the piperidine nitrogen as a potential metabolic "soft spot."

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